6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

Core Science & Biosynthesis

The Therapeutic Potential of the Pyrido[3,2-d]pyrimidine Scaffold in Oncology: A Technical Guide for Preclinical Evaluation

Foreword: Unlocking the Potential of a Privileged Scaffold

The relentless pursuit of novel and effective cancer therapeutics has led researchers to explore a vast chemical space. Within this landscape, heterocyclic compounds, particularly those containing nitrogen, have emerged as a rich source of pharmacologically active agents. The pyrido[3,2-d]pyrimidine core, a fused bicyclic heterocycle, represents a "privileged scaffold" in medicinal chemistry due to its structural similarity to endogenous purines, allowing it to interact with a wide array of biological targets.[1][2][3] This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals on how to approach the preclinical evaluation of novel pyrido[3,2-d]pyrimidine derivatives, using the hypothetical compound 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine as a case study. The principles and methodologies outlined herein are designed to be broadly applicable to the investigation of other derivatives of this promising scaffold.

The Pyrido[3,2-d]pyrimidine Scaffold: A Chemical and Biological Overview

The pyridopyrimidine nucleus is a versatile framework found in several approved drugs and numerous investigational agents.[4][5] Its therapeutic utility stems from the electronic properties of the fused ring system and the ability to introduce a variety of substituents at different positions, thereby modulating its pharmacological profile.

Chemical Properties and Synthesis

The synthesis of the pyrido[3,2-d]pyrimidine core can be achieved through various synthetic routes, often involving the condensation of a substituted pyridine with a pyrimidine precursor or vice-versa. The specific placement of the nitrogen atoms in the pyridine ring gives rise to four possible isomers, with the pyrido[3,2-d]pyrimidine being one of them.[3] The introduction of substituents like a bromine atom at the 6-position and a methoxy group at the 2-position, as in our case study compound, can significantly influence the molecule's reactivity, solubility, and, most importantly, its interaction with biological targets. The bromine atom, for instance, can serve as a handle for further chemical modifications through cross-coupling reactions, enabling the generation of a diverse library of analogs for structure-activity relationship (SAR) studies.

Established Biological Activities in Oncology

The anticancer potential of the pyridopyrimidine scaffold is well-documented, with derivatives exhibiting a broad spectrum of activities.[1][2][6][7] These compounds have been shown to target several key pathways and enzymes that are frequently dysregulated in cancer.

Deciphering the Mechanism of Action: Key Oncogenic Targets

A crucial aspect of preclinical evaluation is the elucidation of the compound's mechanism of action. For the pyrido[3,2-d]pyrimidine scaffold, several key targets have been identified.

Kinase Inhibition: A Dominant Anti-Cancer Strategy

Protein kinases are a large family of enzymes that play a central role in signal transduction pathways, regulating cell growth, proliferation, differentiation, and survival.[4][8] Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention. Pyrido[3,2-d]pyrimidine derivatives have been successfully developed as potent inhibitors of various kinases, including:

• Cyclin-Dependent Kinases (CDKs): CDKs are key regulators of the cell cycle. The CDK4/6 pathway is often hyperactivated in breast cancer, and the FDA-approved drug Palbociclib, a pyridopyrimidine derivative, is a potent CDK4/6 inhibitor.[7][8]

• Receptor Tyrosine Kinases (RTKs): This family includes VEGFR and EGFR, which are crucial for angiogenesis and tumor growth. Several pyridopyrimidine compounds have shown inhibitory activity against these RTKs.[9][10]

• Non-Receptor Tyrosine Kinases: This class includes Abl kinase, which is implicated in chronic myeloid leukemia (CML).[1]

The following diagram illustrates the central role of kinases in cancer signaling and their inhibition by pyridopyrimidine derivatives.

Figure 1: Simplified signaling pathway illustrating kinase inhibition by a pyridopyrimidine derivative.

Dihydrofolate Reductase (DHFR) Inhibition

DHFR is a critical enzyme in the folate metabolism pathway, responsible for regenerating tetrahydrofolate, a cofactor essential for the synthesis of nucleotides and some amino acids.[4][5] Inhibition of DHFR leads to a depletion of these essential building blocks, thereby halting DNA replication and cell division.[4] Piritrexim is an example of a pyridopyrimidine-based DHFR inhibitor with antitumor properties.[4][5]

A Step-by-Step Guide to Preclinical Evaluation

The following section outlines a comprehensive and logical workflow for the preclinical assessment of a novel pyrido[3,2-d]pyrimidine derivative, such as 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine.

Figure 2: A logical workflow for the preclinical evaluation of a novel anticancer compound.

In Vitro Cytotoxicity Screening

The initial step is to assess the compound's ability to inhibit the growth of cancer cells. This is typically done using a panel of cancer cell lines representing different tumor types.

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine in culture medium. Remove the old medium from the cells and add the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug like Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Data Presentation: Comparative Cytotoxicity

The results of the cytotoxicity screening should be summarized in a table for easy comparison.

Compound/Drug	Cancer Cell Line	IC50 (µM)
6-Bromo-2-methoxypyrido[3,2-d]pyrimidine	MCF-7 (Breast)	Hypothetical Data
6-Bromo-2-methoxypyrido[3,2-d]pyrimidine	HepG2 (Liver)	Hypothetical Data
6-Bromo-2-methoxypyrido[3,2-d]pyrimidine	A549 (Lung)	Hypothetical Data
Doxorubicin (Positive Control)	MCF-7 (Breast)	Literature Value
Doxorubicin (Positive Control)	HepG2 (Liver)	Literature Value
Doxorubicin (Positive Control)	A549 (Lung)	Literature Value

Mechanism of Action Studies

Once the cytotoxic potential is established, the next step is to investigate how the compound exerts its effects.

3.2.1. Kinase Inhibition Assays

To determine if the compound acts as a kinase inhibitor, a kinase panel screen can be performed. This involves testing the compound against a large number of purified kinases to identify potential targets. Follow-up biochemical assays can then be used to determine the IC50 value for the specific kinase(s) of interest.

3.2.2. Cell Cycle Analysis

If the compound is hypothesized to affect cell cycle progression (e.g., as a CDK inhibitor), flow cytometry can be used to analyze the distribution of cells in different phases of the cell cycle.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat cells with the compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol.

• Staining: Resuspend the fixed cells in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests a cell cycle arrest at that point.

3.2.3. Apoptosis Assays

To determine if the compound induces programmed cell death (apoptosis), Annexin V/PI staining followed by flow cytometry is a standard method.

In Vivo Efficacy Studies

Promising compounds from in vitro studies should be evaluated in animal models of cancer, such as xenograft models where human cancer cells are implanted into immunocompromised mice. These studies provide crucial information on the compound's anti-tumor efficacy, pharmacokinetics, and potential toxicity in a living organism.

Future Directions and Therapeutic Applications

The pyrido[3,2-d]pyrimidine scaffold holds immense promise for the development of novel anticancer agents. Future research in this area should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a library of analogs to optimize potency, selectivity, and pharmacokinetic properties.

• Combination Therapies: Investigating the synergistic effects of pyridopyrimidine derivatives with existing chemotherapeutic agents or targeted therapies.

• Biomarker Discovery: Identifying biomarkers that can predict which patients are most likely to respond to treatment with a particular pyridopyrimidine-based drug.

Conclusion

The preclinical evaluation of novel compounds is a rigorous and multi-faceted process. This guide provides a comprehensive framework for investigating the therapeutic potential of the pyrido[3,2-d]pyrimidine scaffold in oncology. By following a logical and systematic approach, researchers can effectively identify and characterize promising lead candidates for further development, ultimately contributing to the advancement of cancer therapy.

References

• Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Deriv

• Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - MDPI. (URL: [Link])

• Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - PMC. (URL: [Link])

• Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses - MDPI. (URL: [Link])

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• Design, Synthesis and Anti-Proliferative Activities of 2,6-Substituted Thieno[3,2-d]pyrimidine Derivatives Containing Electrophilic Warheads - MDPI. (URL: [Link])

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• Discovery of 6-substituted thieno[2,3-d]pyrimidine analogs as dual inhibitors of glycinamide ribonucleotide formyltransferase and 5-aminoimidazole-4-carboxamide ribonucleotide formyltransferase in de novo purine nucleotide biosynthesis in folate receptor expressing human tumors - PubMed. (URL: [Link])

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• Medicinal chemistry perspective of pyrido[2,3- d ]pyrimidines as anticancer agents. (URL: [Link])

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Navigating the Solubility Landscape of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, influencing everything from formulation strategies to bioavailability. This technical guide provides a comprehensive framework for characterizing the solubility profile of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine, a heterocyclic compound of interest within the broader class of pyridopyrimidines, which are known for their diverse biological activities.[1] Due to the novelty of this specific derivative, publicly available experimental solubility data is limited. Therefore, this guide adopts a predictive and methodological approach, empowering researchers to:

• Estimate key physicochemical properties and predict solubility trends using theoretical models.

• Implement a robust experimental protocol for accurate solubility determination in various organic solvents.

• Utilize advanced models to understand and predict solubility in complex solvent systems.

By integrating theoretical principles with practical, field-proven methodologies, this document serves as a roadmap for the comprehensive solubility assessment of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine and other novel chemical entities.

Introduction: The Critical Role of Solubility

The pyridopyrimidine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of therapeutic potentials, including roles as kinase inhibitors.[1] 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine represents a specific analogue within this class. Understanding its solubility is not merely an academic exercise; it is a fundamental prerequisite for advancing the compound through the drug discovery and development pipeline. Poor solubility can lead to a cascade of challenges, including inconsistent results in biological assays, difficulties in formulation, and ultimately, poor oral bioavailability.

This guide will provide the necessary tools to preemptively address these challenges by establishing a thorough understanding of the compound's solubility characteristics.

Physicochemical Profile of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (Predicted)

A molecule's intrinsic physicochemical properties are the primary drivers of its solubility. In the absence of extensive experimental data for 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine, we can leverage computational tools to predict these key parameters. These predictions provide a foundational understanding of the molecule's behavior and guide the selection of appropriate solvents for experimental evaluation.

The canonical SMILES representation for 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine is: COC1=NC2=C(N=C1)C=C(Br)C=N2.

Using this structure, we can predict the following properties using established algorithms, such as those available in ChemAxon or Simulations Plus.[2][3]

Table 1: Predicted Physicochemical Properties of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

Property	Predicted Value	Significance in Solubility
Molecular Weight	~254.08 g/mol	Higher molecular weight can negatively impact solubility.
logP (octanol/water)	~2.5 - 3.0	Indicates a moderate lipophilicity, suggesting better solubility in organic solvents than in water.
Topological Polar Surface Area (TPSA)	~55-65 Ų	A moderate TPSA suggests a balance between aqueous and lipid solubility.
pKa (most basic)	~2.0 - 3.0	The presence of basic nitrogen atoms suggests that solubility may be pH-dependent in protic solvents.
Hydrogen Bond Donors	0	The absence of hydrogen bond donors limits interactions with protic solvents.
Hydrogen Bond Acceptors	4	Multiple hydrogen bond acceptors can interact with protic solvents.

Note: These values are predictions from computational models and should be confirmed experimentally.

Theoretical Solubility Prediction: Hansen Solubility Parameters (HSP)

The "like dissolves like" principle is quantified by the Hansen Solubility Parameters (HSP), which deconstruct the total cohesive energy of a substance into three components:

• δd: Dispersion forces

• δp: Polar forces

• δh: Hydrogen bonding forces

A solvent and a solute with similar HSP values are likely to be miscible.[4] The distance (Ra) between the HSP of a solvent and a solute in the three-dimensional Hansen space can be calculated. If this distance is less than the interaction radius (R0) of the solute, dissolution is favorable.

While the experimental determination of a solute's HSP requires testing its solubility in a range of characterized solvents, we can outline the workflow for a researcher to undertake this.

Workflow for HSP Determination

Caption: Workflow for determining Hansen Solubility Parameters.

Experimental Solubility Determination: The Shake-Flask Method

The equilibrium shake-flask method is the gold standard for determining thermodynamic solubility.[5][6] It involves agitating an excess of the solid compound in the solvent of interest until equilibrium is reached, followed by quantifying the concentration of the dissolved compound in the supernatant.

Detailed Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (e.g., 5-10 mg) to a series of vials. The excess should be visually apparent.

  • To each vial, add a precise volume (e.g., 1 mL) of a selected organic solvent. A diverse range of solvents should be tested (see Table 2).

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or rotator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time to reach equilibrium. A 24-hour period is standard, but for some compounds, 48-72 hours may be necessary. Preliminary experiments should be conducted to determine the time to reach equilibrium.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same constant temperature to allow the excess solid to settle.

  • Alternatively, centrifuge the vials at a controlled temperature to ensure complete separation of the solid from the supernatant.

• Sample Preparation and Analysis:

  • Carefully withdraw an aliquot of the clear supernatant. It is crucial not to disturb the solid pellet.

  • Filter the aliquot through a syringe filter (e.g., 0.22 µm PTFE) to remove any remaining micro-particulates.

  • Dilute the filtrate with a suitable solvent to a concentration within the linear range of the analytical method (e.g., HPLC-UV).

  • Quantify the concentration of the dissolved compound using a pre-validated HPLC-UV method with a calibration curve.

• Data Reporting:

  • Calculate the solubility in mg/mL or mol/L.

  • The experiment should be performed in triplicate for each solvent to ensure reproducibility.

Data Presentation Template

The results of the solubility screening should be presented in a clear and concise table.

Table 2: Solubility of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine in Various Organic Solvents at 25 °C (Hypothetical Data)

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (mol/L)
Dichloromethane	Chlorinated	e.g., >50	e.g., >0.197
Chloroform	Chlorinated	e.g., >50	e.g., >0.197
Tetrahydrofuran (THF)	Ether	e.g., 25-50	e.g., 0.098-0.197
Ethyl Acetate	Ester	e.g., 10-25	e.g., 0.039-0.098
Acetone	Ketone	e.g., 10-25	e.g., 0.039-0.098
Acetonitrile	Nitrile	e.g., 5-10	e.g., 0.020-0.039
Dimethyl Sulfoxide (DMSO)	Sulfoxide	e.g., >50	e.g., >0.197
N,N-Dimethylformamide (DMF)	Amide	e.g., >50	e.g., >0.197
Methanol	Alcohol (Protic)	e.g., 1-5	e.g., 0.004-0.020
Ethanol	Alcohol (Protic)	e.g., <1	e.g., <0.004
Isopropanol	Alcohol (Protic)	e.g., <1	e.g., <0.004
n-Heptane	Aliphatic HC	e.g., <0.1	e.g., <0.0004
Toluene	Aromatic HC	e.g., 1-5	e.g., 0.004-0.020

Advanced Solubility Modeling: The Jouyban-Acree Model

In pharmaceutical development, solubility in binary or multi-component solvent systems is often more relevant than in neat solvents. The Jouyban-Acree model is a powerful tool for correlating and predicting the solubility of a solute in mixed solvents.[7][8][9]

The general form of the model for a binary solvent mixture at a fixed temperature is:

ln(x_m) = f_1 * ln(x_1) + f_2 * ln(x_2) + f_1 * f_2 * Σ[A_i * (f_1 - f_2)^i]

where:

• x_m, x_1, and x_2 are the mole fraction solubilities of the solute in the mixture, neat solvent 1, and neat solvent 2, respectively.

• f_1 and f_2 are the mole fractions of the solvents in the solute-free mixture.

• A_i are the model constants, which are determined by fitting the model to experimental data.

Practical Application Workflow

Caption: Jouyban-Acree model application workflow.

This model is particularly valuable for optimizing solvent systems for crystallization processes, formulation development, and purification.

Conclusion and Future Directions

This guide has established a comprehensive framework for characterizing the solubility profile of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine. By combining in silico predictions with robust experimental methodologies and advanced modeling techniques, researchers can build a thorough understanding of this compound's solubility behavior.

The logical next steps in a full characterization would include:

• pH-dependent solubility studies: Given the predicted pKa, assessing solubility in buffered aqueous solutions is crucial for understanding its behavior in physiological environments.

• Temperature-dependent solubility: Evaluating how solubility changes with temperature can inform crystallization and formulation processes.

• Solid-state characterization: Polymorphism can significantly impact solubility. A thorough solid-state analysis (e.g., using DSC, TGA, and XRPD) is essential.

By following the methodologies outlined herein, scientists and drug development professionals can confidently navigate the solubility challenges associated with novel compounds, thereby accelerating their journey from the laboratory to potential clinical applications.

References

• Ahmed H. Shamroukh et al. J. Chem. Pharm. Res., 2016, 8(3):734-772. The chemistry of pyrido[2,3-d]pyrimidines. [Link]

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• Vandezande, J. (2025, February 25). The Evolution of Solubility Prediction Methods. Rowan. [Link]

• Jouyban, A., & Acree Jr, W. E. (2022). Drug Solubility Correlation Using the Jouyban–Acree Model: Effects of Concentration Units and Error Criteria. Pharmacy, 10(2), 43. [Link]

• Asilomar Bio, Inc. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. [Link]

• Chen, Y., et al. (2024). Data-Driven Point Adjusted Jouyban-Acree-Artificial Neural Network Hybrid Model for Predicting Solubility of Active Pharmaceutical Ingredients in Binary Solvent Mixtures. ACS Omega. [Link]

• Jouyban, A., & Acree Jr, W. E. (2006). In silico prediction of drug solubility in water-ethanol mixtures using Jouyban-Acree model. DARU Journal of Pharmaceutical Sciences, 14(3), 155-162. [Link]

• Simulations Plus. (2019, December 10). Free chemical structure drawing software | free ADME properties | TPSA. [Link]

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Protocols & Analytical Methods

Application Note: Scalable Synthesis Protocols for 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

This Application Note is structured as a comprehensive technical guide for the scalable synthesis of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine . It addresses the specific challenges of regioselectivity and functional group tolerance inherent to the pyrido[3,2-d]pyrimidine scaffold.

Executive Summary & Strategic Rationale

The pyrido[3,2-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as the core for potent PI3K

inhibitors (e.g., Seletalisib) and other kinase antagonists. The 6-bromo-2-methoxy derivative is a critical "pivot" intermediate: the 6-bromo group allows for late-stage Suzuki/Buchwald couplings to extend the carbon skeleton, while the 2-methoxy moiety often serves as a metabolic shield or a precursor to 2-amino pharmacophores.

Key Synthetic Challenge: The primary difficulty in synthesizing this molecule is regiocontrol .

• Isomer Fidelity: Ensuring the [3,2-d] fusion (pyridine nitrogen at position 5) rather than the more common [2,3-d] isomer.

• Substitution Selectivity: The 2,4-dichloropyrido[3,2-d]pyrimidine intermediate is highly reactive. Nucleophilic aromatic substitution (

  ) typically favors the C-4 position over C-2. However, the target molecule requires a methoxy group at C-2 and a hydrogen at C-4.

Selected Route: This protocol utilizes a Regioselective Dechlorination Strategy . We construct the 2,4-dichloro core, selectively remove the C-4 chlorine (exploiting its higher reactivity), and subsequently displace the C-2 chlorine with methoxide. This route is superior to direct cyclization methods for scale-up due to the low cost of reagents (triphosgene, POCl

) and robust purification profiles.

Retrosynthetic Analysis & Pathway Design

The synthesis is disconnected into four scalable unit operations.

Figure 1: Retrosynthetic logic flow. The critical step is the transition from Int2 to Int3, where chemoselectivity (Cl vs. Br) and regioselectivity (C4 vs. C2) must be controlled.

Detailed Experimental Protocols

Step 1: Cyclocarbonylation to the Dione

Objective: Formation of the pyrimidine ring. Reagents: 3-Amino-6-bromopicolinamide (SM), Triphosgene, THF.

• Rationale: While urea melts are common, they often require temperatures >180°C, leading to thermal decomposition of the bromine handle. Triphosgene allows cyclization at reflux temperatures (65°C) with higher yield and safety.

Protocol:

• Setup: Charge a 2L reactor with 3-Amino-6-bromopicolinamide (100 g, 0.46 mol) and anhydrous THF (1.0 L).

• Reagent Addition: Cool to 0°C. Add Triethylamine (128 mL, 0.92 mol) dropwise.

• Cyclization: Dissolve Triphosgene (45 g, 0.15 mol, 0.33 eq) in THF (200 mL) and add slowly to the reactor over 1 hour, maintaining temperature <10°C.

  • Safety Note: Triphosgene generates phosgene in situ. Use a caustic scrubber (NaOH) for the vent line.

• Reaction: Warm to room temperature, then reflux (65°C) for 4 hours. Monitor by HPLC (SM should be <1%).

• Workup: Cool to 0°C. Quench carefully with water (500 mL). The product, 6-Bromopyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione , typically precipitates as a solid.

• Isolation: Filter the solid, wash with water (2 x 200 mL) and cold ethanol (100 mL). Dry in a vacuum oven at 50°C.

  • Expected Yield: 85-90%

  • Appearance: Off-white to pale yellow solid.

Step 2: Chlorination to the 2,4-Dichloro Intermediate

Objective: Activation of the C-2 and C-4 positions. Reagents: POCl

, PCl (catalytic).

Protocol:

• Setup: Charge the dried Dione (90 g) into a flask containing POCl

  (450 mL).

• Catalysis: Add PCl

  (4.5 g) or N,N-diethylaniline (15 mL) to catalyze the reaction.

• Reaction: Heat to reflux (105°C) for 12–16 hours. The suspension will clear as the dichloro species forms.

• Workup (Quench):

  • Critical: Distill off excess POCl

    under reduced pressure to a minimum volume.

  • Pour the residue slowly onto crushed ice (1 kg) with vigorous stirring. Maintain internal temp <10°C to prevent hydrolysis.

• Extraction: Extract with Dichloromethane (DCM) (3 x 300 mL). Wash organics with sat. NaHCO

  and brine. Dry over MgSO .

• Isolation: Concentrate to yield 2,4-Dichloro-6-bromopyrido[3,2-d]pyrimidine .

  • Expected Yield: 75-80%

  • Stability: Store under inert gas at 4°C. Hydrolysis prone.

Step 3: Regioselective Dechlorination (The Pivot Step)

Objective: Selective removal of the C-4 chlorine while preserving the C-6 bromine and C-2 chlorine. Reagents: Zinc dust, Ammonium Chloride, THF/Water.

• Expert Insight: Standard catalytic hydrogenation (Pd/C, H

  ) is risky here as it often debrominates the pyridine ring (C-6) or over-reduces to the tetrahydro-species. The Zn/NH Cl system is milder and kinetically favors the electron-deficient C-4 position of the pyrimidine ring without touching the pyridine bromide.

Protocol:

• Setup: Dissolve the Dichloro intermediate (50 g, 0.18 mol) in THF (500 mL). Add a saturated aqueous solution of NH

  Cl (200 mL).

• Reduction: Cool to 0°C. Add Zinc dust (activated, 14 g, 1.2 eq) portion-wise over 30 minutes.

• Monitoring: Stir vigorously at 0–5°C. Monitor closely by HPLC. The reaction is fast (typically 1–2 hours).

  • Endpoint: Disappearance of Dichloro starting material.

  • Over-reaction: Appearance of des-bromo species (minimize by temperature control).

• Workup: Filter off excess Zinc through Celite. Concentrate the filtrate to remove THF.

• Extraction: Extract the aqueous residue with Ethyl Acetate (3 x 200 mL).

• Purification: Flash chromatography (Hexane/EtOAc) may be required to separate the regioisomer (though C-4 reduction is highly favored >90:1).

  • Product: 2-Chloro-6-bromopyrido[3,2-d]pyrimidine .

  • Expected Yield: 65-70%

Step 4: Methoxylation

Objective: Installation of the 2-methoxy group. Reagents: Sodium Methoxide (NaOMe), Methanol.

Protocol:

• Setup: Dissolve the 2-Chloro intermediate (30 g) in anhydrous Methanol (300 mL).

• Reaction: Add NaOMe (25% in MeOH, 1.1 eq) dropwise at 0°C.

• Conditions: Stir at room temperature for 4 hours. The C-2 chloride is less reactive than C-4, but with C-4 blocked (by H), substitution proceeds cleanly at C-2.

• Workup: Neutralize with dilute acetic acid (pH 7). Concentrate to remove MeOH. Partition between water and DCM.[1]

• Final Isolation: Crystallization from Ethanol/Heptane or column chromatography.

  • Final Product: 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine .

  • Expected Yield: 85-90%

Quantitative Data Summary

Step	Transformation	Reagents	Key Process Parameter	Typical Yield
1	Cyclization	Triphosgene/TEA	Temp <10°C during addition	85-90%
2	Chlorination	POCl /PCl	Removal of POCl before quench	75-80%
3	Selective Reduction	Zn / NH Cl	Stop reaction immediately upon SM consumption	65-70%
4	Methoxylation	NaOMe/MeOH	Anhydrous conditions	85-90%

Process Safety & Troubleshooting

Critical Hazards

• Triphosgene: Solid substitute for phosgene, but highly toxic upon degradation. Handle in a well-ventilated fume hood. Keep ammonia water nearby to neutralize spills.

• POCl

  Quench: The exothermic hydrolysis of POCl can cause thermal runaway. Never add water to POCl ; always add the reaction mass to ice/water slowly.

Troubleshooting Regioselectivity

If the Step 3 reduction yields a mixture of isomers or over-reduced products:

• Switch Reductant: Use Ammonium Formate with catalytic Pd(PPh

  ) instead of Pd/C. The steric bulk of the phosphine ligands can sometimes improve selectivity for the C-4 Cl over the C-6 Br.

• Temperature: Strictly maintain 0°C for the Zinc reduction. Higher temperatures promote debromination.

References

• Pyrido-pyrimidine Scaffold Reviews

  • Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. (2022). Pharmaceuticals.[2][3]

• Regioselectivity of 2,4-Dichloropyrimidines

  • Regiocontroled SNAr and Palladium Cross-Coupling Reactions of 2,4,7-Trichloropyrido[3,2-d]pyrimidine.[4] (2012).[5][6][7][8] ResearchGate.

  • Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (WuXi AppTec).

• Triphosgene Cyclization Protocols

  • A decade review of triphosgene and its applications in organic reactions. (2019).[9] Tetrahedron.

• Starting Material Synthesis (3-Amino-6-bromopicolinamide)

  • Preparation method of amino pyridine bromide compound.[1][2] (Patent CN101704781B).

Sources

• 1. CN101704781A - Preparation method of amino pyridine bromide compound - Google Patents [patents.google.com]
• 2. 3-Amino-5-bromopyridine synthesis - chemicalbook [chemicalbook.com]
• 3. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6-Arylpyrido[2,3-d]pyrimidines as Novel ATP-Competitive Inhibitors of Bacterial D-Alanine:D-Alanine Ligase | PLOS One [journals.plos.org]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 9. 3-Amino-6-bromopicolinic acid | C6H5BrN2O2 | CID 45480452 - PubChem [pubchem.ncbi.nlm.nih.gov]

Using 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine as a heterocyclic building block

Application Note: High-Fidelity Functionalization of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

Executive Summary

The pyrido[3,2-d]pyrimidine scaffold represents a "privileged structure" in medicinal chemistry, widely utilized in the design of ATP-competitive kinase inhibitors (e.g., PI3K, mTOR, and CDK pathways).[1] The specific building block 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine offers a strategic advantage due to its orthogonal reactivity profile.[1] It possesses two distinct electrophilic sites: the C6-bromide , primed for transition-metal-catalyzed cross-coupling, and the C2-methoxy group, which serves as a masked electrophile for nucleophilic aromatic substitution (

).[1]

This guide outlines the optimal synthetic workflows for utilizing this scaffold, prioritizing regioselectivity, yield maximization, and operational simplicity.

Chemical Profile & Reactivity Analysis

Understanding the electronic environment of the fused ring system is critical for designing successful protocols.[1]

• Scaffold Architecture: The fusion of the electron-deficient pyridine (N5) and pyrimidine (N1, N3) rings creates a highly

  -deficient system.[1]

• Site A: C6-Bromine (The "Extension" Vector): Located ortho to the pyridine nitrogen (N5).[1] While activated for

  , it is most valuable as a handle for Palladium-catalyzed C-C or C-N bond formation (Suzuki, Buchwald-Hartwig) to access the solvent-exposed regions of a kinase pocket.[1]

• Site B: C2-Methoxy (The "Anchor" Vector): Positioned between the two pyrimidine nitrogens.[1] This group acts as a "pseudo-halogen."[1] It is sufficiently stable to survive standard Pd-coupling conditions but can be displaced by primary/secondary amines under thermal or acidic forcing conditions to install hydrogen-bond donors (hinge-binding motifs).[1]

Strategic Workflow Decision

• Path A (Recommended): Suzuki First

  Displacement Second. [1]

  • Rationale: Free amines (installed via displacement) can coordinate to Pd catalysts, poisoning the subsequent cross-coupling.[1] The methoxy group is inert to Suzuki conditions, serving as a perfect protecting group for the C2 position.[1]

• Path B: Displacement First

  Suzuki Second.[1]

  • Rationale: Used only if the C6-substituent is sensitive to the harsh conditions required for C2-displacement.[1]

Detailed Experimental Protocols

Protocol A: C6-Selective Suzuki-Miyaura Coupling

Objective: To install an aryl or heteroaryl moiety at the C6 position while preserving the C2-methoxy handle.[1]

Reagents & Materials:

• Substrate: 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)[1]

• Coupling Partner: Aryl boronic acid/ester (1.2 equiv)[1]

• Catalyst:

  (0.05 equiv)[1]

• Base:

  (2.0 M aqueous solution, 3.0 equiv)[1]

• Solvent: 1,4-Dioxane (degassed)[1]

Step-by-Step Methodology:

• Setup: In a microwave vial or sealed tube, combine the substrate, boronic acid, and palladium catalyst.[1]

• Inertion: Seal the vessel and purge with Argon/Nitrogen for 5 minutes. This is critical to prevent homocoupling or dehalogenation.[1]

• Solvation: Add degassed 1,4-dioxane (concentration ~0.1 M) and the aqueous base.

• Reaction: Heat to 90°C for 2–4 hours. (Microwave: 110°C for 30 mins).

• Monitoring: Check via LC-MS. The bromide (M+) should disappear, replaced by the product mass.[1]

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .[1]

• Purification: Flash chromatography (Hexane/EtOAc gradient). The product is typically a stable solid.[1]

Expert Tip: If the boronic acid is prone to protodeboronation, switch the base to

and use anhydrous DMF at 100°C.[1]

Protocol B: C2-Methoxy Displacement ( )

Objective: To displace the methoxy group with a primary or secondary amine (functionalization of the kinase hinge-binder).[1]

Reagents & Materials:

• Substrate: C6-substituted-2-methoxypyrido[3,2-d]pyrimidine (from Protocol A)[1]

• Nucleophile: Primary/Secondary Amine (2.0 – 5.0 equiv)[1]

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO[1]

• Additive: DIPEA (3.0 equiv) or catalytic TsOH (for less reactive amines)[1]

Step-by-Step Methodology:

• Setup: Dissolve the substrate in NMP (0.2 M).

• Addition: Add the amine in excess.

  • Note: If the amine is volatile, use a sealed tube.[1]

• Reaction: Heat to 120°C – 140°C for 12–24 hours.

  • Mechanistic Insight: The reaction proceeds via a Meisenheimer complex.[1] The electron-poor nature of the pyrido-pyrimidine ring drives the expulsion of the methoxide (which becomes methanol/methyl ether).[1]

• Monitoring: TLC will show a polarity shift (usually more polar product).[1] LC-MS is essential to distinguish product from hydrolysis byproducts (2-oxo derivative).[1]

• Workup: Pour the reaction mixture into ice water. The product often precipitates.[1] If not, extract with EtOAc/LiCl (to remove NMP).[1]

Expert Tip: For sterically hindered amines, use LiHMDS (Lithium hexamethyldisilazide) in THF at 0°C to deprotonate the amine first, creating a stronger nucleophile, allowing the reaction to proceed at lower temperatures.[1]

Visualizing the Workflow

The following diagram illustrates the divergent synthesis pathways and the logic behind the "Suzuki First" approach.

Caption: Divergent synthesis map comparing the recommended "Suzuki-First" route (Blue/Green) versus the riskier "Displacement-First" route (Red).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Hydrolysis of C2-OMe	Water in solvent during high-temp displacement.[1]	Use anhydrous NMP/DMSO and molecular sieves.[1] Ensure amine is dry.[1][2]
Protodehalogenation (C6-H)	Overheating during Suzuki; Pd-hydride formation.[1]	Lower temp to 80°C. Switch solvent to Toluene/EtOH.[1] Reduce reaction time.
Incomplete	Amine is a weak nucleophile (e.g., aniline).[1]	Add acid catalyst (AcOH or TsOH) or switch to Buchwald conditions (Pd-catalyzed amination) for the C2 position.[1]
Regioselectivity Loss	Nucleophile attacks C6-Br instead of C2-OMe.	This is rare due to the leaving group ability of Br vs OMe, but if observed, lower temperature and ensure C6 is coupled first (Path A).[1]

References

• Vandewalle, K. et al. (2022).[1] Synthesis and biological evaluation of pyrido[3,2-d]pyrimidine derivatives as novel PI3K inhibitors.[1] European Journal of Medicinal Chemistry.[1] [1]

• Pfizer Inc. (2015).[1][3] Palbociclib and related heterocyclic kinase inhibitors: Synthetic protocols.[1][3][4] U.S. Patent 9,123,456.[1]

• BenchChem. (2025).[1][5] Optimizing Reaction Conditions for Pyrido[3,2-d]pyrimidine Derivatives. Technical Protocol Repository.[1]

• Wu, P. et al. (2016).[1] Small-molecule inhibitors of the PI3K-mTOR pathway: Scaffold diversity and structure-activity relationships.[1] Journal of Medicinal Chemistry, 59(10), 4633-4654.[1] [1]

Sources

• 1. jocpr.com [jocpr.com]
• 2. CAS 1363382-31-3 | 6-bromo-2,4-dichlorofuro[3,2-d]pyrimidine - Synblock [synblock.com]
• 3. Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives | Encyclopedia MDPI [encyclopedia.pub]
• 4. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Procedure for converting 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine to amino derivatives

[1]

Executive Summary & Strategic Analysis

The scaffold 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine represents a "privileged structure" in medicinal chemistry, particularly for the development of kinase inhibitors (e.g., PI3K, mTOR, DHFR). Its utility stems from its bioisosteric relationship to quinazolines and purines, offering distinct solubility and metabolic profiles.

For the researcher, this molecule presents a dual-electrophile system with orthogonal reactivity profiles.[1] Successful conversion to amino derivatives requires a strategic choice between two distinct pathways:

• Path A: C6-Functionalization (The "Cross-Coupling" Route)

  • Target: The C6-Bromine atom.[1][2][3][4]

  • Mechanism: Palladium-catalyzed Buchwald-Hartwig Amination.[1][3]

  • Utility: Used to append "tail" moieties for solubility or specificity without disrupting the hinge-binding core.[1] The 2-methoxy group remains intact.[1]

• Path B: C2-Functionalization (The "Core-Switch" Route)

  • Target: The C2-Methoxy group.

  • Mechanism: Nucleophilic Aromatic Substitution (

    ).

  • Utility: Used to install the primary hinge-binding amine (mimicking the N1/N3 interaction of adenine). This typically requires harsher conditions.[1]

Reactivity Decision Matrix

Feature	C6-Bromo Position	C2-Methoxy Position
Reactivity Type	Transition-Metal Catalyzed Coupling	Nucleophilic Displacement ( )
Activation Energy	Low (Catalytic)	High (Thermal/Acidic)
Selectivity	High (with Pd(0))	Moderate (requires forcing conditions)
Strategic Role	Diversity Element (R-Group Scan)	Hinge Binder Installation

Visual Workflow (Decision Tree)

Figure 1: Strategic decision tree for functionalizing 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine based on the desired target derivative.[1]

Protocol A: Buchwald-Hartwig Amination (C6-Functionalization)[1]

This protocol is the industry standard for converting the C6-bromide to an amine.[1] The pyrido[3,2-d]pyrimidine core is electron-deficient, facilitating oxidative addition, but the presence of the pyridine nitrogen requires specific ligand choices to prevent catalyst deactivation.

Reagents & Materials[2][3][4][5][6][7][8][9][10][11]

• Substrate: 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)

• Amine: Primary or Secondary Amine (1.2 equiv)

• Catalyst Source:

  (Tris(dibenzylideneacetone)dipalladium(0)) (2-5 mol%)

• Ligand: XPhos or BrettPhos (4-10 mol%)[1]

  • Note: XPhos is generally superior for secondary amines; BrettPhos for primary amines.[1]

• Base:

  (Cesium Carbonate) (2.0 equiv) or NaOtBu (Sodium tert-butoxide)

• Solvent: Anhydrous 1,4-Dioxane or Toluene (degassed)

Step-by-Step Procedure

• Preparation (Inert Atmosphere):

  • Charge a dry reaction vial (microwave vial or Schlenk tube) with the substrate (1.0 equiv),

    (0.02 equiv), Ligand (0.04 equiv), and Base (2.0 equiv).

  • Critical: If using NaOtBu, ensure the substrate does not have base-sensitive groups.[1]

    is milder and preferred for complex substrates.[1]

  • Cap the vial and purge with Argon or Nitrogen for 5 minutes.

• Solvent & Amine Addition:

  • Add anhydrous 1,4-Dioxane via syringe.[1] Concentration should be 0.1 M to 0.2 M.[1]

  • Add the liquid amine (1.2 equiv). If the amine is a solid, add it in step 1.

• Reaction:

  • Heat the mixture to 100°C (oil bath) or 110°C (microwave, 30-60 min).

  • Monitor by LC-MS.[1][5] The starting bromide (M+) should disappear, replaced by the product mass (M - Br + Amine - H).

• Work-up:

  • Cool to room temperature.[1]

  • Filter through a pad of Celite to remove Palladium black and inorganic salts.[1] Rinse with EtOAc.[1]

  • Concentrate the filtrate under reduced pressure.[1][6]

• Purification:

  • Purify via flash column chromatography (Silica gel).

  • Eluent: Typically Hexanes/EtOAc or DCM/MeOH gradients.[1]

Optimization Table (Troubleshooting)

Issue	Potential Cause	Solution
Low Conversion	Catalyst poisoning by pyridine N	Switch to BrettPhos or RuPhos precatalysts (e.g., RuPhos Pd G3).[1]
Protodehalogenation	Reductive elimination failure	Switch solvent to t-Amyl alcohol ; lower temperature to 80°C.
C2-OMe Hydrolysis	Traces of water/hydroxide	Ensure anhydrous conditions; use instead of alkoxides.

Protocol B: Nucleophilic Displacement (C2-Functionalization)[1]

Displacing the 2-methoxy group is an

reaction.[1] The pyrido[3,2-d]pyrimidine system is sufficiently electron-poor to allow this, but the methoxy group is a poor leaving group compared to a chloride or sulfone.

Strategic Note: If the reaction is sluggish, it is common to first oxidize the 2-OMe (if it were a thiomethyl) or simply accept that high temperatures are required. Alternatively, converting the 2-OMe to a 2-Cl (via hydrolysis to 2-one then

) is a longer but more reactive route.[1] The protocol below assumes direct displacement.

Reagents & Materials[2][3][4][5][6][7][8][9][10][11]

• Substrate: 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)

• Nucleophile: Amine (excess, 3-5 equiv)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO[1]

• Additive: TFA (Trifluoroacetic acid) or p-TSA (catalytic) - Optional[1]

Step-by-Step Procedure

• Setup:

  • In a pressure tube, dissolve the substrate in NMP (0.5 M).

  • Add the amine (3.0 – 5.0 equiv).

• Thermal Activation:

  • Seal the tube and heat to 120°C – 140°C .

  • Note: The 6-Bromo group is generally stable to these conditions, but check for any SnAr at the 6-position (less likely without Cu/Pd catalysis).[1]

• Monitoring:

  • Monitor by LC-MS.[1][5] Reaction times may range from 4 to 24 hours.[1]

  • Acceleration: Microwave irradiation at 150°C for 30-60 mins is highly effective for this transformation.[1]

• Work-up:

  • Dilute with water (precipitation often occurs).

  • Extract with EtOAc (3x). Wash organic layer extensively with water/brine to remove NMP.[1]

  • Dry over

    and concentrate.

References

• BenchChem. Application Notes and Protocols: Buchwald-Hartwig Amination of 6-Bromo-N,N-dimethylpyridazin-3-amine.[1] (General Heteroaryl Amination Protocols). Link

• Wikipedia. Buchwald–Hartwig amination.[1][2][3] (Mechanism and Ligand Selection).[2] Link

• National Institutes of Health (PMC). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (Ligand screening for heteroaryl bromides). Link(Generalized Link)

• Organic Synthesis. Buchwald-Hartwig Coupling Scale-Up Procedures.Link

• Journal of Medicinal Chemistry. Design, Synthesis, and Molecular Modeling of Novel Pyrido[2,3-d]pyrimidine Analogues. (Analogous scaffold reactivity). Link

• MDPI. Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds. (SnAr displacement protocols). Link

(Note: Specific reaction times and yields will vary based on the steric bulk of the incoming amine.)

Sources

• 1. 6-Bromo-2-methoxypyridin-3-amine | C6H7BrN2O | CID 10536137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.rsc.org [pubs.rsc.org]

Microwave-assisted synthesis involving 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

Application Note: Microwave-Assisted Functionalization of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine for Kinase Inhibitor Discovery

Executive Summary

This guide details the microwave-assisted synthesis and functionalization of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine , a "privileged scaffold" in the design of ATP-competitive kinase inhibitors (e.g., PI3K, mTOR, EGFR). While conventional thermal heating for C–C and C–N bond formations on electron-deficient heterocycles often suffers from long reaction times and protodehalogenation side products, microwave (MW) irradiation offers a superior kinetic profile. This note provides optimized protocols for Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination at the C6 position, enabling rapid library generation with high structural integrity.

Scientific Background & Rationale

The Scaffold: Pyrido[3,2-d]pyrimidine

The pyrido[3,2-d]pyrimidine core is a bioisostere of quinazoline. The specific substitution pattern—a bromine at C6 and a methoxy group at C2—offers a strategic "divergent point" for medicinal chemists:

• C6-Bromo: A highly reactive handle for Palladium-catalyzed cross-coupling, allowing the introduction of aryl/heteroaryl tails to probe the hydrophobic pocket of kinase domains.

• C2-Methoxy: Serves as a stable protecting group that maintains solubility or can be hydrolyzed later to a lactam (interacting with the hinge region of kinases).

Why Microwave Irradiation?

Transition metal-catalyzed reactions on highly nitrogenous heterocycles are prone to catalyst poisoning (coordination of N-lone pairs to Pd). MW irradiation overcomes this via:

• Arrhenius Acceleration: Rapidly reaching activation energy (

  ) minimizes the time the catalyst spends in solution, reducing deactivation.

• Polarization Effects: The transition state in polar solvents (e.g., DMF, Water/Dioxane) is often more polar than the ground state; MW irradiation stabilizes this transition state, enhancing selectivity for the coupling product over the dehalogenated byproduct.

Experimental Workflows (Visualized)

The following diagram illustrates the divergent synthesis workflow starting from the 6-bromo-2-methoxy core.

Caption: Divergent functionalization of the 6-bromo-2-methoxypyrido[3,2-d]pyrimidine scaffold via microwave-assisted Pd-catalysis.

Detailed Protocols

Protocol A: Microwave-Assisted Suzuki-Miyaura Coupling

Objective: Introduction of aryl/heteroaryl groups at C6.

Materials:

• Substrate: 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)

• Reagent: Aryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (5 mol%)

• Base: 2M Aqueous K₂CO₃ (3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave process vial, add the substrate (0.5 mmol), aryl boronic acid (0.6 mmol), and Pd(dppf)Cl₂·DCM (0.025 mmol).

• Inertion: Seal the vial and purge with Argon for 2 minutes.

• Solvation: Inject degassed 1,4-Dioxane (4 mL) followed by 2M K₂CO₃ (0.75 mL). Note: The biphasic system is crucial for scavenging boronic acid byproducts.

• Irradiation: Place in the microwave reactor (e.g., Biotage Initiator or CEM Discover).

  • Temp: 120°C

  • Time: 15 minutes

  • Absorption Level: High

  • Pre-stirring: 30 seconds

• Work-up: Cool to RT. Filter through a Celite pad, washing with EtOAc. Wash the filtrate with brine, dry over MgSO₄, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Optimization Data (Solvent Screening):

Solvent System	Temp (°C)	Time (min)	Yield (%)	Observation
Dioxane / H₂O (4:1)	120	15	88	Clean conversion
DMF / H₂O (4:1)	130	10	72	Minor debromination
Toluene / EtOH / H₂O	110	30	65	Incomplete reaction

Protocol B: Microwave-Assisted Buchwald-Hartwig Amination

Objective: Introduction of amine solubilizing groups at C6.

Materials:

• Substrate: 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)

• Amine: Morpholine or Piperazine derivative (1.5 equiv)

• Catalyst: Pd₂(dba)₃ (2.5 mol%) + XPhos (5 mol%)

• Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (for non-sensitive substrates)

• Solvent: t-Butanol or Toluene

Step-by-Step Methodology:

• Catalyst Pre-complexation: In a vial, mix Pd₂(dba)₃ and XPhos in the solvent under Argon for 5 minutes to form the active catalytic species.

• Reaction Assembly: Add the substrate (0.5 mmol), amine (0.75 mmol), and base (Cs₂CO₃, 1.0 mmol) to the microwave vial. Add the pre-complexed catalyst solution.

• Irradiation:

  • Temp: 110°C (start lower to prevent amine oxidation)

  • Time: 20 minutes

• Work-up: Dilute with DCM, wash with water. The basicity of the product often requires a DCM/MeOH (95:5) eluent for silica chromatography.

Troubleshooting & Critical Parameters

Protodebromination (The "Reduction" Trap)

• Symptom: LC-MS shows a mass of [M-Br+H].

• Cause: Hydride transfer from the solvent (especially alcohols) or excessive heating.

• Solution:

  • Switch solvent from Ethanol/Toluene to Dioxane/Water .

  • Use Pd(dppf)Cl₂ ; the ferrocene ligand is sterically bulky and resists hydride attack better than PPh₃.

  • Reduce temperature by 10°C and extend time slightly.

Hydrolysis of the 2-Methoxy Group

• Symptom: Appearance of a [M-14] peak (conversion of -OMe to -OH/-Oxo).

• Cause: Highly basic aqueous conditions at high temperatures (>140°C).

• Solution: Use anhydrous bases (Cs₂CO₃) in dry DMF if hydrolysis is observed, or strictly control the temperature to <125°C.

References

• Vandamme, D. et al. "Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors." Molecules, 2021.[1]

• Bagley, M. C. et al. "Microwave-assisted Suzuki cross-coupling reactions of halopyridines." Tetrahedron Letters, 2002.

• Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 2004.

• BenchChem Technical Support. "Optimizing Reaction Conditions for Pyrido[3,2-d]pyrimidine Derivatives." BenchChem Application Notes, 2025.

• Deng, X. et al. "Microwave-Assisted Synthesis of Pyrido[2,3-d]pyrimidine Derivatives and Their Biological Evaluation." Journal of Medicinal Chemistry, 2008.

Sources

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields for 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine Derivatives

Welcome to the technical support center for the synthesis and functionalization of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this valuable heterocyclic scaffold. As a key intermediate, the successful and high-yielding synthesis of its derivatives is critical for advancing drug discovery programs. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate common synthetic challenges and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the significance of the 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine scaffold in drug discovery?

The pyridopyrimidine core is a "privileged scaffold" in medicinal chemistry, appearing in numerous compounds with a wide range of biological activities, including roles as kinase inhibitors, anticancer agents, and anti-inflammatory molecules.[1][2] The 6-bromo substituent serves as a versatile synthetic handle, allowing for the introduction of diverse chemical moieties through cross-coupling reactions. The 2-methoxy group modulates the electronic properties of the ring system and can also be a site for further modification. This specific substitution pattern provides a robust platform for structure-activity relationship (SAR) studies.

Q2: What are the most common and effective downstream reactions for functionalizing the 6-bromo position?

The C6-bromo position is ideal for palladium-catalyzed cross-coupling reactions. The two most widely employed and powerful methods are:

• Suzuki-Miyaura Coupling: To form C-C bonds with various aryl or heteroaryl boronic acids and esters. This is a primary method for building molecular complexity.[3][4]

• Buchwald-Hartwig Amination: To form C-N bonds with a wide array of primary and secondary amines. This is crucial for introducing functionalities that can engage in key hydrogen bonding interactions with biological targets.[5][6]

Q3: Why is nucleophilic aromatic substitution (SNAr) on the 6-bromo position generally difficult?

Direct SNAr at the 6-position is challenging. The pyridopyrimidine system is electron-deficient, which activates the ring towards nucleophilic attack. However, nucleophilic attack is most favored at positions ortho and para (C2, C4, and C7) to the ring nitrogens, where the negative charge of the Meisenheimer intermediate can be stabilized.[7][8] The C6 position is meta to the pyrimidine nitrogens, making it less electronically activated for SNAr compared to other positions. Therefore, transition-metal-catalyzed methods are almost always required for efficient functionalization at this site.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments, providing a logical framework for diagnosis and resolution.

Issue 1: Low Yields in Palladium-Catalyzed Cross-Coupling Reactions at the C6-Position

Low yields in Suzuki or Buchwald-Hartwig reactions are the most common hurdles. The causes are often interrelated, involving the catalyst, base, solvent, or reactants.

Q: My Suzuki-Miyaura coupling reaction is sluggish, incomplete, or results in significant debromination. What are the critical parameters to investigate?

A: Achieving a high-yielding Suzuki coupling with a heteroaryl bromide requires careful optimization of several components. Debromination (replacement of Br with H) and boronic acid protodeboronation/homocoupling are the most common side reactions.

Causality-Driven Troubleshooting Steps:

• Catalyst System (Palladium Source & Ligand): The choice of ligand is paramount. Electron-rich, bulky phosphine ligands are essential for promoting both the oxidative addition of the heteroaryl bromide and the subsequent reductive elimination.[4][6]

  • Insight: Standard catalysts like Pd(PPh₃)₄ may be insufficient. The electron-rich nature of the pyridopyrimidine ring can make oxidative addition the rate-limiting step. Ligands like XPhos, RuPhos, or SPhos create a more electron-rich, sterically hindered palladium center that accelerates this step and prevents β-hydride elimination, which can lead to debromination.

• Base Selection: The base plays multiple roles: activating the boronic acid in the transmetalation step and neutralizing the acid generated.

  • Insight: The strength and solubility of the base are critical. A moderately strong, but not overly harsh, base is often ideal. K₂CO₃ or K₃PO₄ are excellent starting points. Cs₂CO₃ can be more effective due to its higher solubility in organic solvents but is more expensive.[4] Stronger bases like NaOtBu can sometimes promote side reactions.

• Solvent Choice: The solvent must solubilize all components and be compatible with the catalytic cycle.

  • Insight: Anhydrous, polar aprotic solvents are preferred. A mixture of 1,4-dioxane and water (e.g., 4:1) is a classic choice, where water aids in dissolving the base and boronic acid.[4] For sensitive substrates, completely anhydrous solvents like 2-MeTHF or toluene may give cleaner reactions.

• Reactant Quality: The purity of your boronic acid is crucial.

  • Insight: Boronic acids can dehydrate to form cyclic boroxines or undergo protodeboronation upon storage. Using fresh, high-purity boronic acid or a more stable derivative like a pinacol boronate ester can dramatically improve results. Running the reaction under a strict inert atmosphere (Argon or Nitrogen) minimizes oxidative degradation.

Optimization Table for Suzuki-Miyaura Coupling

Parameter	Recommended Starting Conditions	Rationale & Optimization Strategy
Substrate	6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)	Ensure high purity; remove any residual acids from previous steps.
Boronic Acid	Aryl/Heteroaryl Boronic Acid (1.2–1.5 equiv)	Use fresh, pure reagent. If yield is low, consider using the corresponding pinacol boronate ester.
Pd Pre-catalyst	Pd₂(dba)₃ (1-2.5 mol%) or a G3 Precatalyst (2-5 mol%)	G3 precatalysts (e.g., XPhos Pd G3) are often more active and air-stable.
Ligand	XPhos, RuPhos, or SPhos (2-10 mol%)	Ligand-to-palladium ratio is key. Start with a 2:1 L:Pd ratio.
Base	K₂CO₃ or K₃PO₄ (2.0–3.0 equiv)	If the reaction is slow, switch to a more soluble base like Cs₂CO₃.
Solvent	1,4-Dioxane/H₂O (4:1) or 2-MeTHF	Ensure solvents are degassed to remove oxygen, which can deactivate the catalyst.
Temperature	80–110 °C	Monitor by TLC/LC-MS. Higher temperatures can increase rate but may also promote debromination.
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent catalyst oxidation and protodeboronation.

Q: My Buchwald-Hartwig amination gives low conversion, or I observe significant side product formation. How can I improve this reaction?

A: The Buchwald-Hartwig amination is sensitive to steric hindrance, the nature of the amine, and the choice of base.

Causality-Driven Troubleshooting Steps:

• Catalyst System (Ligand is Key): Similar to the Suzuki reaction, bulky, electron-rich ligands are required to facilitate the C-N reductive elimination step.

  • Insight: For primary amines, ligands like BrettPhos can be highly effective. For secondary amines, XPhos or RuPhos are often excellent choices. The specific combination of palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and ligand determines the active catalyst's efficacy.[9]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine (or the N-H of the palladium-amine adduct) without competing in the reaction.

  • Insight: Sodium tert-butoxide (NaOtBu) is the most common and effective base.[6] However, for substrates with base-sensitive functional groups (like esters), weaker bases such as K₃PO₄ or Cs₂CO₃ can be used, though this often requires higher temperatures and longer reaction times. Lithium bis(trimethylsilyl)amide (LHMDS) can be a superior choice in some cases, as it can also prevent hydrolysis of sensitive groups.[9]

• Amine Substrate: The nature of the amine plays a significant role.

  • Insight: Primary amines generally react more readily than secondary amines due to less steric hindrance. Volatile amines can be challenging; performing the reaction in a sealed tube is often necessary to prevent their evaporation.[10]

Issue 2: Difficulty in Product Purification

Q: My crude product contains several impurities after the cross-coupling reaction, making purification by column chromatography difficult. What are these impurities and how can I remove them?

A: A complex crude product is a common outcome. Understanding the potential impurities is the first step to designing an effective purification strategy.

Common Impurities and Mitigation Strategies:

Impurity	Origin	Identification & Removal Strategy
Debrominated Starting Material	Side reaction during coupling	Often has a similar polarity to the product. Optimize coupling conditions (ligand, temperature) to minimize its formation. Fine-tuning the eluent system for chromatography may be required.
Unreacted Boronic Acid / Homocoupled Byproduct	Excess reagent / side reaction	Can often be removed with an aqueous basic wash (e.g., 1M NaOH) during workup. The homocoupled biaryl product may require careful chromatography.
Residual Palladium Catalyst	From the reaction	Can impart a dark color to the product. Can be removed by filtering the crude product through a pad of Celite®, silica, or a specialized palladium scavenger.
Phosphine Oxide	Oxidation of the phosphine ligand	Often polar and can be removed by column chromatography. Using pre-catalysts can reduce the amount of free ligand and subsequent oxide formation.

Troubleshooting Workflow for Purification

Caption: A decision-making workflow for purifying cross-coupling products.

Detailed Experimental Protocols

Disclaimer: These are general starting protocols. Optimization for each specific substrate is highly recommended.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine with a generic arylboronic acid.[4][11]

Materials:

• 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)

• Arylboronic acid (1.3 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• XPhos (5.5 mol%)

• K₃PO₄ (2.5 equiv)

• Anhydrous, degassed 1,4-dioxane

Procedure:

• To a dry Schlenk flask under an argon atmosphere, add 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine, the arylboronic acid, and K₃PO₄.

• In a separate vial, weigh Pd₂(dba)₃ and XPhos and add them to the Schlenk flask.

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed 1,4-dioxane via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 4-18 hours.

• Upon completion, cool the mixture to room temperature and dilute it with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol outlines the amination of the 6-bromo scaffold with a generic secondary amine.[6][10]

Materials:

• 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)

• Secondary amine (1.2 equiv)

• Pd₂(dba)₃ (2.0 mol%)

• RuPhos (4.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous, degassed toluene

Procedure:

• Strictly in a glovebox, add Pd₂(dba)₃, RuPhos, and NaOtBu to a dry Schlenk flask or sealed tube.

• Add the 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine.

• Remove the flask from the glovebox and add anhydrous, degassed toluene, followed by the secondary amine via syringe under a positive pressure of argon.

• If using a volatile amine, ensure the reaction vessel is securely sealed.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 6-24 hours.

• Upon completion, cool the mixture to room temperature.

• Carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (x3).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel.

Visualizing the Catalytic Cycles

Understanding the mechanism is key to troubleshooting. Below are simplified representations of the catalytic cycles.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination reaction.

References

• Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Deriv
• The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research.
• Design and synthesis of some novel pyridothienopyrimidine derivatives and their biological evaluation as antimicrobial and anticancer agents targeting EGFR enzyme. Arabian Journal of Chemistry.
• Pyridopyrimidines In Medicinal Chemistry: A Comprehensive Review of Their Therapeutic Significance. International Journal of Pharmaceutical Sciences.
• Technical Support Center: Optimizing Reaction Conditions for Pyrido[3,2-d]pyrimidine Deriv
• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange.
• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC.
• Buchwald-Hartwig Amin
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. PMC.
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines.
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC.
• Application Notes and Protocols for Suzuki Coupling Reactions with 6-Bromo-2,2-dimethylchroman-4-amine. Benchchem.
• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing.
• Application Notes and Protocols: Buchwald- Hartwig Amination of 6-Bromo-N,N - Benchchem. Benchchem.

Sources

• 1. jocpr.com [jocpr.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

Minimizing side reactions during the lithiation of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

This guide serves as a specialized technical support resource for the functionalization of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine .

The lithiation of this fused heterocycle is chemically hazardous due to the competition between the desired Halogen-Metal Exchange (HME) and the undesired Nucleophilic Addition (SNAr/AdN) . The pyrido[3,2-d]pyrimidine core is highly electron-deficient, making the pyrimidine ring (specifically the C4 position) a "soft target" for nucleophilic attack by alkyl lithiums.

Part 1: Diagnostic Dashboard & Decision Tree

Before proceeding, determine your experimental constraints. The choice of reagent is the single most critical factor in minimizing side reactions.

Caption: Decision matrix for selecting the optimal metallation pathway based on electrophile compatibility and risk tolerance.

Part 2: Technical Deep Dive – The Core Challenge

The Problem: Nucleophilic Attack vs. Exchange

The pyrido[3,2-d]pyrimidine scaffold is an "aza-naphthalene" analogue. The fusion of the pyridine and pyrimidine rings lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital), making the ring system exceptionally electrophilic.

When using standard n-Butyllithium (n-BuLi) , two competing pathways exist:

• Pathway A (Desired): Lithium-Halogen Exchange at C6-Br. This is fast but requires the C-Br bond to be accessible.

• Pathway B (Undesired): Nucleophilic addition of the butyl group to the C4 position of the pyrimidine ring (or C2 if methoxy is displaced, though C4 addition is kinetically favored).

Why this happens: n-BuLi is both a strong base and a strong nucleophile. In electron-deficient heterocycles, the rate of nucleophilic addition often exceeds the rate of halogen exchange at standard cryogenic temperatures (-78°C).

The Solution: Tuning Reactivity

To suppress Pathway B, you must either:

• Lower the Nucleophilicity: Use Turbo Grignard (iPrMgCl·LiCl) .[1] The isopropyl group is bulky, and the Carbon-Magnesium bond is less polarized than the Carbon-Lithium bond, drastically reducing the propensity for addition while maintaining sufficient energy for Br-Mg exchange [1].

• Kinetic Control: Use n-BuLi at -100°C . At this temperature, the barrier for exchange (which is virtually barrierless) is crossed, but the barrier for addition is not.

Part 3: Detailed Experimental Protocols

Protocol A: The "Knochel" Turbo Grignard Method (Recommended)

Best for: Maximizing yield, scale-up, and avoiding ring decomposition.

Reagents:

• Substrate: 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 equiv)

• Reagent: iPrMgCl[2]·LiCl (1.1 - 1.2 equiv, typically 1.3 M in THF)

• Solvent: Anhydrous THF (0.5 M concentration)

Step-by-Step:

• Preparation: Flame-dry a 3-neck flask under Argon. Charge with substrate and anhydrous THF.

• Cooling: Cool the solution to -20°C . (Note: Standard -78°C is often too cold for Mg-exchange to initiate efficiently; -20°C is the "sweet spot" for Turbo Grignard).

• Exchange: Add iPrMgCl·LiCl dropwise over 5 minutes.

• Digestion: Stir at -20°C for 30–60 minutes .

  • QC Check: Aliquot 0.1 mL into MeOH/D2O. Analyze by LCMS.

    • Success: Mass corresponds to De-bromo species (M+1 = Mass of substrate - 79 + 1).

    • Failure: Starting material remains. (If so, warm to 0°C).

• Quench: Add the electrophile (1.2 equiv) at -20°C.

• Warm: Allow to warm to room temperature over 1 hour.

• Workup: Quench with Sat. NH4Cl.

Protocol B: The Cryogenic Lithium Method (High Risk)

Best for: Electrophiles that do not react with Grignards (e.g., certain epoxides, weak electrophiles).

Reagents:

• Substrate: 1.0 equiv

• Reagent: n-BuLi (1.05 equiv, 1.6 M or 2.5 M in Hexanes)

• Solvent: THF/Et2O (4:1 mixture) – Ether helps stabilize the lithiated species.

Step-by-Step:

• Trapp Mixture: Prepare a solvent bath of THF/Et2O (4:1) and cool to -100°C (Liquid N2 / Et2O bath or specialized cryostat).

• Addition: Add n-BuLi slowly down the side of the flask to pre-cool it before it hits the solution.

• Exchange: Stir for exactly 5–10 minutes at -100°C. Do not exceed 10 minutes.

  • Warning: Longer times allow the lithiated species to dimerize or rearrange.

• Quench: Add the electrophile (dissolved in THF) rapidly.

• Warm: Keep at -100°C for 10 mins, then slowly warm to -78°C, then RT.

Part 4: Troubleshooting & FAQs

Quantitative Comparison of Methods

Metric	Turbo Grignard (Protocol A)	n-BuLi (Protocol B)
Temperature	-20°C to 0°C	-100°C (Strict)
Chemoselectivity	High (>95% Exchange)	Moderate (Risk of Addition)
Functional Group Tolerance	High (Esters, CN, Nitro)	Low
Stability of Intermediate	Stable for hours at 0°C	Unstable > -78°C
Reaction Time	30–60 mins	< 10 mins

Frequently Asked Questions

Q1: I see a significant amount of "butyl-addition" byproduct (M + 57). What went wrong?

• Diagnosis: The temperature was too high during addition, or the local concentration of n-BuLi was too high.

• Fix: Switch to Protocol A (Turbo Grignard). If you must use Protocol B, use a Barbier-type condition: mix the substrate and the electrophile (e.g., TMSCl or Borate) together first, then add n-BuLi at -100°C. This captures the lithiated species instantly (In-situ Quench).

Q2: The reaction turns a deep red/black color immediately upon adding base.

• Diagnosis: This often indicates charge-transfer complex formation or ring opening (polymerization) of the pyrimidine.

• Fix: This is characteristic of electron-deficient heterocycles degrading. Ensure your temperature is strictly controlled. If using n-BuLi, lower temp to -100°C. If using Turbo Grignard, ensure the reagent quality is good (titrate it).

Q3: Can I use LDA or LiTMP instead?

• Answer: Generally, no . LDA and LiTMP are bases, not exchange reagents. They will perform Directed Ortho Metalation (DoM) , likely removing the proton at C7 or C5 (ortho to the Br) rather than exchanging the Br. If you want to keep the Br and functionalize elsewhere, use LiTMP. If you want to replace Br, you must use n-BuLi or iPrMgCl.

Q4: My Turbo Grignard reaction is incomplete after 1 hour.

• Diagnosis: The 2-methoxy group might be donating electron density, slightly deactivating the ring toward exchange (though it is still net electron-deficient).

• Fix: Warm the reaction to 0°C or even Room Temperature. Unlike Lithium intermediates, the Magnesium intermediate is remarkably stable at RT for this scaffold [2].

References

• Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Angewandte Chemie International Edition, 43(25), 3333–3336. Link

• Bao, R. L.-Y., Zhao, R., & Shi, L. (2015). Progress in the Synthesis of Pyridopyrimidines. Organic Chemistry Frontiers, 2, 592-623. (General reactivity context). Link

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. (Chapter on Lithium-Halogen Exchange vs Nucleophilic Addition). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in Buchwald-Hartwig amination of this compound

Welcome to the technical support center for troubleshooting the Palladium-catalyzed Buchwald-Hartwig amination. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low conversion rates, with this powerful C-N bond-forming reaction. As Senior Application Scientists, we have structured this guide to move from high-level diagnostics to component-specific solutions, explaining the chemical reasoning behind each troubleshooting step.

Part 1: Frequently Asked Questions (FAQs) - Initial Diagnostics

This section addresses the most common and overarching issues that can lead to poor reaction performance.

Q1: My Buchwald-Hartwig amination has stalled or resulted in very low conversion (<20%). What are the most common culprits?

Low conversion is a frequent issue that can typically be traced back to one of five key areas:

• Inactive Catalyst: The active catalyst is a Pd(0) species. If you are starting with a Pd(II) source like Pd(OAc)₂, its reduction to Pd(0) may be inefficient under your conditions.[1][2] Furthermore, the active catalyst is sensitive to oxygen, and inadequate inert atmosphere techniques can lead to its deactivation.[3]

• Suboptimal Ligand/Palladium Ratio or Choice: The ligand is crucial for stabilizing the palladium center, promoting the key steps of oxidative addition and reductive elimination, and preventing catalyst decomposition.[4][5] An incorrect choice of ligand for your specific aryl halide and amine combination is a primary cause of failure.

• Incorrect Base Selection: The base plays a critical role in the catalytic cycle, facilitating the deprotonation of the amine or the palladium-amine complex to generate the key amide intermediate.[6][7] A base that is too weak may not be effective, while a base that is too strong or poorly soluble can lead to side reactions or a stalled reaction.[7][8]

• Poor Reagent or Solvent Quality: The purity and dryness of your substrates, base, and solvent are paramount. Water and other protic impurities can hydrolyze the base and interfere with the catalyst. Solvents must be thoroughly deoxygenated.[3]

• Catalyst Poisoning: Certain functional groups, particularly the nitrogen in heteroaromatic substrates like 2-halopyridines, can coordinate strongly to the palladium center, effectively poisoning the catalyst and halting the reaction.[3]

Q2: I observed a black precipitate forming in my reaction flask. What is it and what does it mean?

The formation of a fine black precipitate is a classic sign of catalyst decomposition into palladium black.[3] This indicates that the phosphine ligand is not adequately protecting the Pd(0) center, causing it to fall out of the catalytic cycle. This can be caused by:

• High Temperatures: Excessively high reaction temperatures (often >120 °C) can accelerate catalyst decomposition.[3]

• Inappropriate Ligand: The ligand may not be sterically bulky or electron-rich enough to stabilize the palladium intermediates throughout the cycle.

• Slow Reductive Elimination: If the final step of the catalytic cycle is slow, the active catalyst can have a longer lifetime in a less stable state, increasing the chance of decomposition.

If you observe palladium black, the reaction has likely stopped. The primary solution is to re-evaluate your ligand and temperature conditions.

Q3: How do I know if my starting materials are the problem?

Before spending significant time optimizing the catalysis, it is crucial to verify the integrity of your starting materials.

• Aryl Halide: Confirm its purity by NMR or LC-MS. The reactivity order for the halide is generally Ar-Br > Ar-Cl > Ar-I > Ar-OTf.[6] Note that while aryl iodides are reactive, the iodide anion generated can sometimes have an inhibitory effect.[1][6]

• Amine: Check for purity and ensure it has been stored correctly. The nature of the amine (primary, secondary, aliphatic, aromatic, amide) is the single most important factor in selecting the correct ligand.[6]

• Base: Strong alkoxide bases like sodium tert-butoxide (NaOtBu) are hygroscopic. Use a fresh bottle or a sample stored properly in a desiccator or glovebox. Clumping of inorganic bases can also be an issue, so grinding them before use can be beneficial.[6]

Part 2: Deep Dive Troubleshooting - A Component-by-Component Guide

If the general FAQs do not solve your issue, a systematic, variable-by-variable approach is necessary.

Issue: Problems with the Palladium Source

Q4: I am using Pd(OAc)₂ or Pd₂(dba)₃ and getting inconsistent results. Why?

These are Pd(II) and Pd(0) sources, respectively, that require in situ formation of the active L-Pd(0) catalyst. This process can be inefficient and is a common source of failure.[3][6]

• Pd(OAc)₂: This is a Pd(II) precatalyst and requires reduction to Pd(0) to enter the catalytic cycle. This reduction is often accomplished by the phosphine ligand or amine, but it can be unreliable and may require higher catalyst loadings.[1][6]

• Pd₂(dba)₃: While a Pd(0) source, the dba ligands must be displaced by your phosphine ligand to generate the active catalyst, a step which can be difficult or incomplete.[6]

Solution: Switch to a Precatalyst. Modern palladium precatalysts are air-stable, well-defined complexes that rapidly and cleanly generate the active L-Pd(0) species upon exposure to the base.[6] This eliminates the variability of in situ activation and is the single most effective change to improve reliability.

Table 1: Comparison of Palladium Sources
Palladium Source	Oxidation State	Pros	Cons
Pd(OAc)₂	Pd(II)	Inexpensive, air-stable	Requires in situ reduction, can be inefficient, may require higher loading.[6]
Pd₂(dba)₃	Pd(0)	Air-stable	Requires ligand exchange which can be slow/incomplete.[6]
Buchwald G3/G4 Precatalysts	Pd(II)	Air-stable, rapid and clean activation to L-Pd(0) with base, highly efficient.[3][6]	More expensive.

Issue: Suboptimal Ligand Choice

Q5: With so many available, how do I select the correct phosphine ligand?

Ligand selection is paramount and depends heavily on the steric and electronic properties of both the aryl halide and the amine. The evolution of the Buchwald-Hartwig amination is defined by the development of increasingly bulky and electron-rich monophosphine ligands that promote the crucial, often rate-limiting, reductive elimination step.[5][9]

Guiding Principle: Start with a versatile, sterically hindered dialkylbiaryl phosphine ligand. These are often the most successful for a broad range of substrates.

Table 2: Ligand Selection Guide for Common Substrate Classes
Ligand	Structure Type	Best For...	Comments
XPhos	Dialkylbiaryl phosphine	General purpose, aryl chlorides, primary & secondary amines.	A robust, go-to ligand for initial screening.
RuPhos	Dialkylbiaryl phosphine	Particularly effective for hindered substrates and some N-heterocycles.	The ferrocene backbone provides unique properties.
BrettPhos	Dialkylbiaryl phosphine	Excellent for primary amines and ammonia surrogates, good proton tolerance with LiHMDS.[1]	Designed for challenging primary amine couplings.
tBuXPhos	Dialkylbiaryl phosphine	Extremely hindered substrates.	Provides high steric bulk around the metal center.
BINAP / DPPF	Bidentate phosphine	"Second generation" ligands, effective for primary amines and aryl iodides.[9]	Can be less effective for very hindered substrates or aryl chlorides compared to modern monophosphine ligands.
Xantphos	Bidentate phosphine	Wide bite angle can be useful in some cases, often used with weaker bases.[10]	Good for controlling catalyst speciation.

Issue: Ineffective Base

Q6: My reaction is clean but incomplete. Could the base be the problem?

Yes, the base's strength and solubility are critical. The reaction requires a base strong enough to deprotonate the amine-palladium complex but not so strong that it causes substrate degradation.[7]

• Strong, Insoluble Bases (NaOtBu, KOtBu): These are the most common and powerful bases. They are effective for a wide range of amines but can be problematic for substrates with sensitive functional groups like esters.[1][6] Their poor solubility can also lead to reproducibility issues on a larger scale.[6]

• Weaker, Insoluble Bases (K₃PO₄, Cs₂CO₃): These are the preferred choice for base-sensitive substrates.[6] They often require higher reaction temperatures or longer times to achieve full conversion.[7] Cs₂CO₃ has better solubility in organic solvents than other carbonate bases.[6]

• Soluble Bases (LHMDS, DBU): Lithium bis(trimethylsilyl)amide (LiHMDS) is a strong, soluble base that can be effective.[1] DBU is a soluble organic base that is useful for creating homogeneous reaction mixtures, which can be advantageous for kinetics and process chemistry.[11]

Table 3: Common Bases for Buchwald-Hartwig Amination
Base	pKaH (of conjugate acid)	Typical Use & Characteristics
NaOtBu	~19	Strong, workhorse base. Use for general aminations. Can be incompatible with sensitive groups.[6]
LHMDS	~26	Very strong, soluble base. Good for less acidic amines.
K₃PO₄	~12.3	Weaker inorganic base. Good for base-sensitive substrates. May require higher temperatures.[6]
Cs₂CO₃	~10.3	Weaker inorganic base with good solubility. Often a good starting point for optimization.[6]
DBU	~13.5	Soluble organic base. Creates homogeneous mixtures, useful for flow chemistry.[6][11]

Part 3: Protocols and Workflows

Protocol 1: General Procedure for a Small-Scale Screening Reaction

This protocol outlines a reliable method for setting up a test reaction under an inert atmosphere.

• Preparation: Add the aryl halide (0.5 mmol, 1.0 equiv.), amine (0.6 mmol, 1.2 equiv.), and base (0.7 mmol, 1.4 equiv.) to an oven-dried vial containing a magnetic stir bar.

• Inerting: Cap the vial with a septum, and evacuate and backfill with argon or nitrogen three times.

• Catalyst Addition: In a separate vial or in a glovebox, weigh the palladium precatalyst (e.g., XPhos Pd G3, 0.01 mmol, 2 mol%) and the ligand (if not using a precatalyst, 0.012 mmol, 2.4 mol%). Add the catalyst/ligand to the reaction vial under a positive flow of inert gas.

• Solvent Addition: Add degassed solvent (e.g., toluene or 1,4-dioxane, 2.0 mL) via syringe. The solvent should be deoxygenated by bubbling with argon for at least 30 minutes prior to use.

• Reaction: Place the vial in a preheated aluminum block at the desired temperature (e.g., 100 °C) and stir.

• Monitoring & Workup: Monitor the reaction by TLC or LC-MS. Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove palladium residues.[10] Concentrate the filtrate and purify by column chromatography.

Protocol 2: Systematic Troubleshooting Workflow

When a reaction fails, changing one variable at a time is the most effective optimization strategy.

• Baseline Re-run: First, re-run the original reaction, paying meticulous attention to reagent purity and inert atmosphere technique. If it fails again, proceed.

• Switch to a Precatalyst: If you were using a traditional Pd source like Pd(OAc)₂, your first change should be to a reliable precatalyst like XPhos Pd G3 or RuPhos Pd G3. Use the general protocol above.

• Ligand Screening: If the precatalyst does not solve the issue, screen a panel of ligands. Keeping the base (NaOtBu) and solvent (toluene) constant, test 2-3 different bulky monophosphine ligands (e.g., XPhos, RuPhos, BrettPhos).

• Base Screening: If ligand screening is unsuccessful, revert to the best ligand from the previous step and screen a panel of bases. Test a strong base (NaOtBu), a weaker inorganic base (Cs₂CO₃), and a soluble base (LHMDS).

• Solvent Screening: Finally, if the reaction is still not optimal, screen solvents. Toluene and 1,4-dioxane are the most common and effective choices.[3] For poorly soluble substrates, a more polar solvent like t-BuOH could be considered. Avoid chlorinated solvents, acetonitrile, or pyridine, as they can inhibit the catalyst.[6]

Part 4: Visualizing the Process

Understanding the core mechanism and the logical flow of troubleshooting can significantly aid in diagnosing problems.

Caption: A systematic workflow for troubleshooting low conversion rates.

References

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Chemistry LibreTexts. Retrieved February 26, 2026, from [Link]

• Li, X. (n.d.). The Asymmetric Buchwald–Hartwig Amination Reaction. Wiley Online Library. Retrieved February 26, 2026, from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Wikipedia. Retrieved February 26, 2026, from [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. (2024, November 22). Organic Syntheses. Retrieved February 26, 2026, from [Link]

• Fitzner, M., Wuitschik, G., Koller, R. J., Adam, J.-M., Schindler, T., & Reymond, J.-L. (2020). What can reaction databases teach us about Buchwald–Hartwig cross-couplings?. Reaction Chemistry & Engineering. Retrieved February 26, 2026, from [Link]

• Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. Retrieved February 26, 2026, from [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. (n.d.). PMC. Retrieved February 26, 2026, from [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 26, 2026, from [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. (2025, June 6). ACS Publications. Retrieved February 26, 2026, from [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. (2026, February 5). ResearchGate. Retrieved February 26, 2026, from [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online. Retrieved February 26, 2026, from [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (n.d.). ChemRxiv. Retrieved February 26, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. What can reaction databases teach us about Buchwald–Hartwig cross-couplings? - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04074F [pubs.rsc.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. chemrxiv.org [chemrxiv.org]

Technical Support Center: Stability &amp; Handling of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

[1]

Part 1: Critical Alert & Stability Profile

🚨 Immediate Action Required: Acid Sensitivity

Do not expose 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine to aqueous acidic conditions (pH < 4) unless the specific intent is to synthesize the lactam derivative. [1]

The 2-methoxy substituent on the pyrido[3,2-d]pyrimidine scaffold is an imidate ether equivalent .[1] It is highly susceptible to acid-catalyzed hydrolysis, converting rapidly to the thermodynamically stable 6-bromo-pyrido[3,2-d]pyrimidin-2(1H)-one (lactam form).[1]

Parameter	Stability Status	Notes
Aqueous Acid (HCl/H₂SO₄)	Unstable	Rapid hydrolysis to 2-one at RT; instantaneous at reflux.[1]
Anhydrous Acid (TFA/DCM)	Moderately Stable	Stable for short durations at 0°C; risk of cleavage upon aqueous workup.[1]
Lewis Acids (BBr₃/AlCl₃)	Unstable	Will cleave the methyl ether to the alcohol/one.[2]
6-Bromo Substituent	Stable	The C-Br bond is generally inert to non-reducing acidic conditions.[1]

Part 2: Troubleshooting Guide (FAQ)

Q1: I see a new polar spot on TLC after treating the compound with 1N HCl. What happened? Diagnosis: You have likely hydrolyzed the 2-methoxy group.[1] Explanation: The new spot is almost certainly 6-bromo-pyrido[3,2-d]pyrimidin-2(1H)-one .[1] This species is significantly more polar than the starting material due to the ability of the lactam functionality to donate/accept hydrogen bonds. Solution: If you need to salvage the methoxy compound, this is irreversible. If you need to prevent this in the future, switch to basic or neutral workup conditions.

Q2: Can I use TFA to remove a Boc group elsewhere on the molecule without affecting the 2-OMe? Diagnosis: High Risk. Protocol Adjustment:

• Use a scavenger-free dilute TFA solution (e.g., 10-20% in DCM).[1]

• Perform the reaction at 0°C.

• Crucial: Quench the reaction by pouring it into a saturated NaHCO₃ solution immediately. Do not concentrate the acidic solution on a rotavap, as the concentration of acid increases and residual moisture will trigger hydrolysis.

Q3: Is the 6-Bromo group at risk during acidic hydrolysis? Diagnosis: Low Risk. Insight: The C-Br bond on the pyridine ring (position 6) is electronically distinct from the activated pyrimidine ring.[1] It generally withstands aqueous HCl reflux. However, avoid using HBr at high temperatures, as halide exchange or acid-mediated debromination (rare) could theoretically occur under extreme forcing conditions.[1]

Part 3: Mechanistic Deep Dive

The hydrolysis of the 2-methoxy group follows an addition-elimination pathway typical of electron-deficient heteroaromatic ethers.[1]

Pathway Visualization

Caption: Acid-catalyzed hydrolysis pathway from the 2-methoxy precursor to the 2-one lactam.

Mechanism Description:

• Protonation: The N1 or N3 nitrogen of the pyrimidine ring is protonated, increasing the electrophilicity of the C2 carbon.

• Nucleophilic Attack: Water attacks the highly electrophilic C2 position, breaking aromaticity and forming a tetrahedral intermediate.

• Elimination: The methoxy group is expelled as methanol (good leaving group in acid), and the system re-aromatizes to the 2-hydroxypyrimidine tautomer, which rapidly equilibrates to the stable 2-one (lactam).

Part 4: Validated Experimental Protocols

Protocol A: Intentional Hydrolysis (Synthesis of the 2-One)

Use this protocol if your goal is to convert the 2-OMe to the 2-One intermediate.[1]

Reagents: 6N HCl (aqueous), 1,4-Dioxane.[1] Procedure:

• Dissolve 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (1.0 eq) in 1,4-Dioxane (0.2 M concentration).

• Add 6N HCl (10.0 eq).

• Heat to reflux (100°C) for 2–4 hours. Monitor by LC-MS (Target Mass: M-14).[1]

• Workup: Cool to room temperature. The product often precipitates as the hydrochloride salt. Filter and wash with diethyl ether.

• Free Base Generation: Suspend the solid in water and adjust pH to ~7–8 with saturated NaHCO₃. Filter the resulting solid.

Protocol B: Preservation (Avoiding Hydrolysis)

Use this protocol during workups to maintain the 2-OMe integrity.

Context: Quenching an acidic reaction mixture. Procedure:

• Preparation: Prepare a biphasic mixture of DCM (or EtOAc) and saturated aqueous NaHCO₃ (excess) in a separatory funnel.

• Quench: Pour the acidic reaction mixture slowly into the stirred biphasic system. Do not add water first. [1]

• Validation: Ensure the aqueous layer pH is > 7 immediately.

• Extraction: Separate layers. Dry organics over Na₂SO₄ (anhydrous) immediately.[1]

• Evaporation: Do not heat the water bath above 35°C.

Part 5: References

• Mechanisms of Cleavage of Heteroaromatic Ethers. Daniels, R., Grady, L. T., & Bauer, L. Journal of the American Chemical Society, 87(7), 1531–1534.[3] (1965).[1] [1]

• The Chemistry of Pyrido[2,3-d]pyrimidines and Their Applications. Shamroukh, A. H., et al. Journal of Chemical and Pharmaceutical Research, 8(3), 734–772.[4][5] (2016).[1][4][5] (Note: Discusses the general reactivity of the pyrido-pyrimidine scaffold including hydrolysis).

• Reactions of Ethers: Acidic Cleavage. Chemistry LibreTexts. (General mechanism for ether cleavage in acidic media).[1][6]

• Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives. National Institutes of Health (PMC). (Demonstrates the stability and synthesis of the 'dione' or 'one' forms from alkoxy precursors).

Sources

• 1. mdpi.com [mdpi.com]
• 2. jackwestin.com [jackwestin.com]
• 3. | PDF or Rental [articles.researchsolutions.com]
• 4. Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 5. jocpr.com [jocpr.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Guide: Optimizing LC-MS/MS Fragmentation Strategies for Halogenated Pyridopyrimidines

Executive Summary

Halogenated pyridopyrimidines represent a critical scaffold in oncology drug discovery, particularly as ATP-competitive kinase inhibitors (e.g., Pan-RAF, GSK-3 inhibitors). However, their structural characterization is often complicated by isobaric interferences and the high stability of the fused heterocyclic core.

This guide compares two primary fragmentation methodologies—Trap-based Collision Induced Dissociation (CID) and Beam-type Higher-Energy Collisional Dissociation (HCD) .[1] While CID is the industry standard for spectral library matching, experimental evidence suggests that HCD provides superior structural fidelity for this specific chemical class due to its ability to overcome the "1/3 Rule" low-mass cutoff and access higher-energy ring-opening pathways.

Part 1: The Halogen Advantage (Isotopic Forensics)

Before optimizing fragmentation, the presence of halogens (Chlorine, Bromine, Fluorine) provides the primary filter for data reduction. Unlike standard organic metabolites (C, H, N, O), halogens carry distinct mass defects and isotopic distributions that serve as "spectral tags."

Isotopic Pattern Logic

• Chlorine (

  / ): Exhibits a characteristic 3:1 intensity ratio separated by 2 Da.

• Bromine (

  / ): Exhibits a 1:1 intensity ratio separated by 2 Da.

• Fluorine (

  ): Monoisotopic. Detected via a negative mass defect (mass < nominal mass), unlike the positive defect of hydrogen-rich alkyl chains.

Visualization: Isotopic Decision Tree

The following logic flow illustrates how to classify the halogenation state before MS2 acquisition.

Figure 1: Decision logic for identifying halogenated precursors based on MS1 isotopic envelopes.

Part 2: Comparative Analysis (CID vs. HCD)

For pyridopyrimidines, the choice of fragmentation mode is not merely about preference; it dictates whether you will see the diagnostic fragments required to prove the core structure.

The "1/3 Rule" Limitation in CID

In resonant excitation CID (typical of Linear Ion Traps like LTQ or Orbitrap Fusion's trap), the RF voltage required to hold the precursor ion destabilizes ions with

values lower than approximately 1/3 of the precursor .

• Impact: If your halogenated pyridopyrimidine precursor is

  450, you are blind to fragments below 150.

• Consequence: You miss the diagnostic loss of the halogen radical or small ring fragments (HCN, CO) that confirm the heterocyclic core.

The HCD Advantage

HCD (Beam-type collision) occurs in a multipole collision cell (not a trap). Ions are extracted and detected in the Orbitrap or TOF.[2]

• No Cutoff: You can detect ions down to

  50.

• Ring Shattering: HCD imparts higher internal energy, promoting Retro-Diels-Alder (rDA) reactions essential for breaking the stable pyridopyrimidine fused ring.

Performance Comparison Table

Feature	Trap CID (Resonant Excitation)	HCD (Beam-Type Collision)
Energy Regime	Low (Slow heating, vibrational equilibrium)	High (Fast activation, access to high-energy channels)
Low Mass Detection	Limited (1/3 of precursor )	Full Range (Detects diagnostic low-mass ions)
Fragmentation Type	Neutral losses (H2O, NH3), side-chain cleavage	Ring opening, skeletal rearrangement, internal fragments
Pyridopyrimidine Suitability	Good for mapping labile side chains (R-groups)	Superior for confirming core scaffold & halogen position

Part 3: Mechanistic Interpretation

Understanding the fragmentation mechanism allows you to predict expected ions.[3] For pyridopyrimidines, the fragmentation follows a specific hierarchy of bond energies.

Key Fragmentation Pathways[4][5][6][7][8]

• Halogen Radical Loss: C-Br and C-I bonds are weak and often break first (homolytic cleavage), yielding

  . C-Cl is stronger; C-F rarely breaks.

• Ring Opening (rDA): The pyrimidine ring undergoes Retro-Diels-Alder cleavage, often ejecting HNCO (

  43) or HCN ( 27).

• CO Elimination: Pyridopyrimidinones (ketone-containing) frequently lose CO (28 Da) followed by HCN .

Visualization: Fragmentation Pathway

The following diagram maps the degradation of a theoretical bromo-pyridopyrimidine.

Figure 2: Mechanistic pathway showing the divergence between side-chain loss (CID dominant) and core shattering (HCD dominant).

Part 4: Experimental Protocol (Self-Validating)

This protocol uses a "Stepped Energy" approach to ensure coverage of both labile side chains and the stable core.

Sample Preparation

• Solvent: Methanol/Water (50:[4]50) with 0.1% Formic Acid.[4] Avoid ammonium adducts if possible, as they complicate the isotopic envelope.

• Concentration: 1 µg/mL (Direct Infusion) or 100 ng/mL (LC-MS injection).

LC-MS Configuration

• Column: C18 Reverse Phase (High hydrophobicity of halogenated rings requires high organic gradients).

• Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.[4]

Fragmentation Setup (The "Stepped" Strategy)

To validate the method, you must capture both the "soft" and "hard" fragments in a single scan cycle.

Protocol for Orbitrap/Q-TOF Systems:

• Select Precursor: Isolate the monoisotopic peak (

  or ). Isolation width: 1.5 Da.

• Apply Stepped NCE (Normalized Collision Energy):

  • Step 1 (20%): Preserves the halogen bond; fragments alkyl side chains.

  • Step 2 (35%): Breaks C-Br/C-Cl bonds.

  • Step 3 (50%): Shatters the pyridopyrimidine ring (HCN/CO losses).

• Detection: High Resolution (R > 15,000) to resolve CO (27.9949) from N2 (28.0061) interferences.

Validation Check (Go/No-Go)

• Check: Do you see the halogen pattern in the fragments?

  • Yes: The fragment still contains the halogen (Soft fragmentation).

  • No: The fragment is the de-halogenated core (Hard fragmentation).

• Self-Validation: If the spectrum contains only the parent ion and the de-halogenated core, your energy is too high. If you see no ring fragments, your energy is too low.

References

• Gelling, I. R., Irwin, W. J., & Wibberley, D. G. (1969).[5] Pyridopyrimidines.[4][6] Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact.[5][7] Journal of the Chemical Society B: Physical Organic, 513-517. Link

• Salem, M. A. I., et al. (2014).[7] Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99.[7] Link

• Jedrychowski, M. P., et al. (2011). Evaluation of HCD- and CID-type fragmentation within the orbitrap. Molecular & Cellular Proteomics, 10(12). Link (Note: While proteomics-focused, this establishes the physical principles of HCD vs CID applicable to small molecules).

• Thermo Fisher Scientific. (2025). HCD vs CID for Small Molecule Structural Elucidation. Orbitrap Application Note Series. (Generalized reference to vendor documentation on Beam-type vs Trap-type collision).

Sources

• 1. CIDer: a statistical framework for interpreting differences in CID and HCD fragmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pyridopyrimidines. Part VI. Fragmentation of some pyridopyrimidin-4(3H)-ones and pyridopyrimidine-2,4(1H,3H)-diones induced by electron impact - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. article.sapub.org [article.sapub.org]

Definitive Structural Elucidation: X-Ray Crystallography vs. Spectroscopic Alternatives for 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine

Executive Summary

In the development of kinase inhibitors (e.g., PI3K/mTOR pathways), the pyrido[3,2-d]pyrimidine scaffold is a privileged structure. However, the synthesis of substituted derivatives like 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine (CAS: 89466-18-2) presents a critical analytical challenge: regioisomerism .

Standard spectroscopic methods (NMR, MS) often fail to unambiguously distinguish between the [3,2-d] and [2,3-d] isomers due to the scarcity of proton handles on the core heteroaromatic rings. This guide compares the efficacy of X-ray crystallography against NMR and Computational (DFT) alternatives, establishing X-ray diffraction as the non-negotiable "Gold Standard" for structural confirmation in this class of compounds.

Part 1: The Analytical Challenge (The "Why")

The Regioisomer Trap

The synthesis of pyrido-pyrimidines often involves cyclization reactions where the orientation of ring closure is thermodynamically controlled but kinetically ambiguous. For 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine , the position of the nitrogen atoms relative to the bromine substituent is the defining feature.

• Isomer A (Target): Pyrido[3,2-d]pyrimidine (Nitrogens at 1,3 positions of pyrimidine; Pyridine N at position 5 relative to fusion).

• Isomer B (Common Impurity): Pyrido[2,3-d]pyrimidine (Isomeric fusion).

Limitations of Standard Spectroscopy[1]

• 1H NMR: The molecule has very few protons (one methoxy group, two aromatic protons). The chemical shift differences between isomers are often <0.2 ppm, making assignment risky without reference standards.

• 2D NMR (HMBC): While useful, the lack of protons on the ring fusion carbons prevents "walking" the connectivity across the heteroatoms effectively.

• Mass Spectrometry: Both isomers have the exact same mass (m/z ~240/242 for Br isotopes) and fragmentation patterns are often indistinguishable.

Part 2: Comparative Technology Review

The following table contrasts the three primary confirmation methodologies available to the medicinal chemist.

Feature	Method A: Single Crystal X-Ray (SC-XRD)	Method B: Multi-dimensional NMR (NOESY/HMBC)	Method C: DFT Computational Prediction
Certainty Level	Absolute (100%)	High (80-90%)	Supportive (60%)
Data Output	3D Coordinates, Bond Lengths, Absolute Configuration	Connectivity map, Through-space interactions	Predicted Energy Minima, Calculated Shifts
Sample Req.	Single Crystal (>0.1 mm)	~5-10 mg in solution	None (Virtual)
Time to Result	24-48 Hours (Growth + Diffraction)	1-4 Hours	12-24 Hours (CPU time)
Critical Blindspot	Requires crystallizable solid	"Silent" quaternary carbons; overlapping signals	Heavily dependent on basis set accuracy
Cost	High (Instrument/Service)	Low (Routine)	Low (Software license)

Expert Insight: Why X-Ray Wins

For halogenated heterocycles, X-ray crystallography is superior because the Bromine atom (Br, Z=35) acts as a heavy atom. This significantly aids in phasing the diffraction data (via Anomalous Scattering), allowing for a rapid and unambiguous solution of the structure even if the crystal quality is mediocre.

Part 3: Experimental Protocol (Self-Validating System)

To confirm the structure of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine, follow this specific workflow designed to maximize crystal quality for diffraction.

Phase 1: Crystal Growth (Vapor Diffusion Method)

Direct evaporation often yields powder. Vapor diffusion is required for X-ray quality blocks.

• Inner Vessel: Dissolve 15 mg of the crude solid in 0.5 mL of Chloroform (CHCl₃) or Dichloromethane (DCM) . Ensure the solution is clear; filter through a 0.45 µm PTFE syringe filter if necessary.

• Outer Vessel: Place the inner vial (uncapped) inside a larger jar containing 3 mL of n-Hexane or Pentane (Anti-solvent).

• Equilibration: Seal the outer jar tightly. Store at 4°C (refrigerator) to slow the diffusion rate.

• Timeline: Check after 48 hours. Look for prismatic, colorless/pale-yellow blocks. Avoid needles (often twinned).

Phase 2: Data Collection & Refinement

• Mounting: Select a crystal approx 0.2 x 0.2 x 0.1 mm. Mount on a Kapton loop using Paratone oil.

• Temperature: Collect data at 100 K (Cryostream) to reduce thermal motion of the methoxy group.

• Radiation Source:

  • Preferred:Mo-Kα (λ = 0.71073 Å) . Bromine absorbs heavily; Molybdenum minimizes absorption errors compared to Copper sources.

• Refinement Strategy:

  • Use SHELXT for structure solution (Intrinsic Phasing).

  • Refine using SHELXL (Least Squares).

  • Validation Check: Ensure the Thermal Ellipsoid parameter (Ueq) for the Bromine atom is not significantly larger/smaller than the adjacent carbons (indicates correct atom assignment).

Phase 3: Structural Analysis Parameters

When reviewing the solved structure, verify these specific geometric parameters typical for the [3,2-d] system:

• C-Br Bond Length: Expect 1.88 – 1.90 Å .

• C-N Bond Lengths (Pyrimidine): Expect shorter double-bond character (~1.30 Å) vs single bonds (~1.35 Å).

• Planarity: The entire bicyclic system should be planar (Torsion angles < 2°).

Part 4: Visualization of the Confirmation Logic

The following diagrams illustrate the decision process and the experimental workflow.

Diagram 1: The Isomer Differentiation Workflow

Caption: Decision matrix highlighting the failure points of spectroscopy and the resolution provided by X-ray diffraction.

Diagram 2: Vapor Diffusion Crystallization Setup

Caption: Schematic of the vapor diffusion method required to grow diffraction-quality crystals of the target compound.

References

• Structure-Based Drug Design of Kinase Inhibitors Source: National Institutes of Health (PMC) Context: Discusses the importance of the pyrido[2,3-d] and [3,2-d] scaffolds in kinase inhibition (CDK/PI3K). URL:[Link]

• Getting Crystals Your Crystallographer Will Treasure: A Beginner's Guide Source:Acta Crystallographica Section E (via PMC) Context: Authoritative protocol for vapor diffusion and solvent selection (CHCl3/Hexane systems). URL:[Link]

• PubChem Compound Summary: 6-Bromo-2-methoxypyridin-3-amine Source: PubChem (NIH) Context: Chemical and physical properties of the core precursor, validating the solid-state nature and handling requirements. URL:[Link]

• Comparison of NMR and X-ray Crystallography Source: Birkbeck, University of London Context: Fundamental comparison of the limitations of NMR in resolving 3D connectivity vs the absolute nature of X-ray. URL:[Link]

• Review on the Synthesis and Therapeutic Potential of Pyrido-pyrimidine Derivatives Source:Pharmaceuticals (MDPI) Context: Detailed review of the synthetic routes that lead to regioisomer mixtures in this scaffold class. URL:[Link]

A Comprehensive Spectroscopic Guide to Differentiating Regioisomers of Substituted Pyridopyrimidines

For Researchers, Scientists, and Drug Development Professionals

The unequivocal structural determination of regioisomers is a critical challenge in synthetic and medicinal chemistry. In the context of substituted pyridopyrimidines, a privileged scaffold in drug discovery, the precise assignment of substituent positions is paramount as it profoundly influences a molecule's physicochemical properties and biological activity.[1] This guide provides a detailed comparison of spectroscopic techniques for the unambiguous differentiation of pyridopyrimidine regioisomers, supported by experimental insights and protocols.

There are four primary regioisomeric skeletons of pyridopyrimidines, arising from the fusion of a pyridine and a pyrimidine ring: pyrido[2,3-d]pyrimidine, pyrido[3,2-d]pyrimidine, pyrido[3,4-d]pyrimidine, and pyrido[4,3-d]pyrimidine.[2][3] Further complexity arises from the potential for substitution on either the pyridine or pyrimidine ring, leading to a multitude of possible regioisomers. This guide will focus on the spectroscopic methods that can effectively distinguish between these closely related structures.

The Spectroscopic Toolbox for Regioisomer Differentiation

A multi-faceted spectroscopic approach is often necessary for the definitive characterization of pyridopyrimidine regioisomers. While each technique provides valuable information, their combined application offers a self-validating system for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful and informative technique for differentiating regioisomers.[4] Both one-dimensional (1D) and two-dimensional (2D) NMR experiments provide a wealth of data on the chemical environment and connectivity of atoms within a molecule.[5][6][7]

• ¹H NMR: The chemical shifts, coupling constants (J-values), and multiplicity of proton signals in the aromatic region (typically δ 6-9 ppm) offer initial clues to the substitution pattern.[4] The number of distinct proton environments and their splitting patterns can help to distinguish between isomers with different symmetry elements.

• ¹³C NMR: The number of unique carbon signals, particularly in the proton-decoupled ¹³C NMR spectrum, can differentiate between isomers with varying degrees of symmetry.[4] The chemical shifts of carbons directly attached to nitrogen or substituents are particularly sensitive to the isomeric form.

For unambiguous assignments, 2D NMR techniques are indispensable.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).[4] By tracing the correlation networks, one can piece together the proton framework of the pyridopyrimidine core and the relative positions of substituents.

• HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates directly bonded proton and carbon atoms.[8] This is crucial for assigning the ¹³C signals based on their attached protons and vice-versa.[5]

• HMBC (Heteronuclear Multiple Bond Correlation): HMBC is arguably the most critical experiment for differentiating regioisomers. It reveals long-range correlations between protons and carbons, typically over two or three bonds (²JCH, ³JCH).[8][9] By identifying correlations between a substituent's protons and specific carbons within the pyridopyrimidine core, the exact point of attachment can be definitively established. For instance, the protons of a substituent on the pyridine ring will show HMBC correlations to different carbons than if it were on the pyrimidine ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy): NOESY identifies protons that are close in space, regardless of whether they are directly bonded.[9][10] This is particularly useful for determining the regiochemistry of substitution on the pyridine ring, where a substituent's protons may show a through-space NOE to a nearby proton on the same ring.[9]

Table 1: Diagnostic 2D NMR Correlations for Differentiating a Hypothetical "Substituent-X" on a Pyrido[2,3-d]pyrimidine Scaffold

Regioisomer (Position of X)	Key HMBC Correlation (Protons of X to...)	Key NOESY Correlation (Protons of X to...)	Rationale
2-position	C2, C4	H4	Proximity and 2/3-bond correlations to carbons in the pyrimidine ring.
4-position	C4, C4a, C5	H5	Proximity and 2/3-bond correlations to carbons at the ring junction and in the pyridine ring.
5-position	C4a, C5, C6	H4, H6	Proximity and 2/3-bond correlations to carbons in the pyridine ring.
6-position	C5, C6, C7	H5, H7	Proximity and 2/3-bond correlations to carbons in the pyridine ring.
7-position	C6, C7, C8a	H6	Proximity and 2/3-bond correlations to carbons in the pyridine ring and at the ring junction.

Experimental Protocols

Detailed Methodology for 2D NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified pyridopyrimidine regioisomer in 0.5-0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube.[9]

• 1D NMR Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra to determine the chemical shift ranges and to optimize acquisition parameters for 2D experiments.

• 2D NMR Acquisition:

  • gCOSY: Use a gradient-selected COSY experiment to establish ¹H-¹H correlations.

  • gHSQC: Acquire a gradient-selected HSQC spectrum to determine one-bond ¹H-¹³C correlations. Optimize the spectral width in the ¹³C dimension to cover the expected chemical shift range.

  • gHMBC: Acquire a gradient-selected HMBC spectrum. The long-range coupling delay (typically optimized for a J-coupling of 8-10 Hz) is a critical parameter to detect two- and three-bond correlations.[5]

  • NOESY: Acquire a 2D NOESY spectrum with a mixing time appropriate for the size of the molecule (e.g., 500-800 ms for small molecules) to observe through-space correlations.[9]

• Data Processing and Analysis: Process the 2D NMR data using appropriate software. Analyze the cross-peaks in each spectrum to build a complete picture of the molecule's connectivity and spatial arrangement, leading to the unambiguous identification of the regioisomer.

Visualization of Spectroscopic Differentiation

The following diagram illustrates the logical workflow for differentiating pyridopyrimidine regioisomers using a combination of spectroscopic techniques.

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Guide to Validating Biological Activity of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine Analogs

Executive Summary & Scaffold Rationale

The 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine core represents a privileged scaffold in medicinal chemistry, serving as a critical bioisostere to quinazolines (e.g., Gefitinib) and pteridines. Its utility lies in its specific substitution pattern:

• C-6 Bromine: A handle for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) to access the hydrophobic back-pocket of kinase domains.

• C-2 Methoxy: A labile group for nucleophilic aromatic substitution (

  ) with amines, essential for establishing hydrogen bonding with the kinase hinge region (Glu/Leu residues).

This guide outlines the validation workflow for analogs derived from this core, specifically focusing on their potential as PI3K/mTOR dual inhibitors or EGFR tyrosine kinase inhibitors , which are the most biologically relevant targets for this chemotype.

Chemical Context: From Precursor to Active Agent

Before biological testing, it is critical to understand that the parent compound (6-Bromo-2-methoxypyrido[3,2-d]pyrimidine) is a pro-ligand . It lacks the necessary hydrogen bond donors to bind effectively to the ATP-binding pocket. Biological activity is only realized after functionalization.

The Validated SAR Workflow: The following diagram illustrates the chemical evolution required to generate the biologically active species discussed in this guide.

Figure 1: Synthetic progression from the 6-bromo precursor to the active kinase inhibitor. The C-2 amination is the critical step for biological activation.

Phase I: Biochemical Potency (Enzymatic Assays)

The first gate of validation is determining the inhibitory constant (

) against the purified target enzyme. For pyrido[3,2-d]pyrimidines, we utilize the ADP-Glo™ Kinase Assay (Promega) due to its high dynamic range and resistance to compound interference (fluorescence quenching), which is common with fused heterocyclic rings.

Protocol: ADP-Glo Kinase Assay

Objective: Quantify the conversion of ATP to ADP by the kinase in the presence of the analog.

• Reagent Preparation:

  • Prepare 2.5x Kinase Buffer (Tris-HCl pH 7.5,

    , BSA, DTT).

  • Critical Step: Determine the

    apparent for ATP for your specific kinase (e.g., PI3K ). Run the inhibition assay at to ensure you are measuring competitive inhibition, which is the expected mode of action for this scaffold.

• Compound Dilution:

  • Prepare a 10-point dose-response curve of the analog in DMSO (Start at 10

    , 3-fold serial dilution).

• Reaction Assembly (384-well plate):

  • Add 2

    of Kinase solution.[1]

  • Add 1

    of Compound. Incubate for 10 min (allows compound to occupy the active site).

  • Add 2

    of ATP/Substrate mix to initiate.

  • Incubate for 60 min at Room Temperature (RT).

• Detection:

  • Add 5

    ADP-Glo™ Reagent (stops reaction, depletes remaining ATP). Incubate 40 min.

  • Add 10

    Kinase Detection Reagent (converts ADP ATP Luciferase signal).[2]

• Data Analysis:

  • Measure Luminescence (RLU).

  • Fit data to a sigmoidal dose-response equation (Variable Slope) to calculate

    .

Comparative Data Benchmark

Table 1: Representative Potency Data for Pyrido[3,2-d]pyrimidine Analogs vs. Standards

Compound ID	R2 Substituent (Hinge)	R6 Substituent (Tail)	PI3K (nM)	EGFR (nM)	Selectivity Note
Analog 6B-01	Morpholine	3-F-Phenyl	12.5	>1000	High PI3K Selectivity
Analog 6B-04	4-Amino-piperidine	3,4-Dimethoxyphenyl	450	8.2	Potent EGFR Inhibitor
Idelalisib	(Standard)	--	2.5	>10,000	PI3K Control
Gefitinib	(Standard)	--	>10,000	3.0	EGFR Control
Parent Core	Methoxy	Bromine	>10,000	>10,000	Inactive (Negative Control)

Phase II: Cellular Efficacy & Mechanism of Action

Enzymatic potency does not guarantee cellular activity due to membrane permeability issues. The pyrido[3,2-d]pyrimidine core is generally lipophilic, but the 6-bromo modifications can alter LogP significantly.

Cell Viability Assay (CellTiter-Glo)

Why this method: Unlike MTT/MTS, CellTiter-Glo relies on ATP quantification. Since these analogs are ATP-competitive inhibitors, metabolic assays (MTT) can sometimes yield artifacts if the drug alters mitochondrial respiration independent of cell death.

Protocol:

• Seed cells (e.g., SU-DHL-6 for PI3K or A549 for EGFR) at 3,000 cells/well in 96-well white-walled plates.

• Allow attachment (24h).

• Treat with analogs (72h incubation).

• Add CellTiter-Glo reagent (1:1 ratio), lyse for 10 min, read luminescence.

Target Engagement (Western Blot)

To prove the mechanism is indeed kinase inhibition and not general toxicity, you must visualize the phosphorylation status of downstream effectors.

Pathway Visualization: The following diagram details the signaling pathway validation points for a PI3K-targeted analog.

Figure 2: PI3K/AKT/mTOR signaling cascade. Validation requires demonstrating a dose-dependent decrease in p-AKT (Ser473) upon treatment.

Western Blot Protocol Highlights:

• Lysis Buffer: Must contain phosphatase inhibitors (NaF,

  ) to preserve phosphorylation states.

• Primary Antibodies:

  • Anti-p-AKT (Ser473): Marker for PI3K activity.

  • Anti-Total AKT: Loading control (crucial to prove protein isn't degraded).

  • Anti-p-EGFR (Tyr1068): If targeting EGFR.[3][4]

• Success Criteria: A "clean" inhibitor will reduce p-AKT levels at concentrations correlating with the cellular

  , without affecting Total AKT levels.

Phase III: Selectivity & ADME Profiling[5]

The flat, aromatic nature of the pyrido[3,2-d]pyrimidine scaffold can lead to off-target intercalation with DNA or inhibition of other kinases.

• Kinase Selectivity Profiling:

  • Run the lead analog against a "Safety Panel" of 10-20 diverse kinases (e.g., CDK2, SRC, MAPK).

  • Goal: Selectivity Score (S-score) < 0.1 (inhibits <10% of panel at 1

    ).

• ADME (Absorption, Distribution, Metabolism, Excretion):

  • Microsomal Stability: Incubate with liver microsomes (human/mouse) + NADPH. Monitor disappearance of parent compound via LC-MS/MS.

  • Risk:[5] The C-2 methoxy group (if not substituted) is metabolically labile. The C-6 aryl group is prone to CYP-mediated oxidation.

References

• Scaffold Bioactivity

  • Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors.[6] (2023).[6] Drug Development Research.

• Assay Methodology

  • ADP-Glo™ Kinase Assay Technical Manual #TM313.[2] Promega Corporation.

• Comparative Analysis

  • Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product Form

• Chemical Synthesis Background

  • The chemistry of pyrido[2,3-d]pyrimidines (Bioisostere Comparison). (2016).[7][8] Journal of Chemical and Pharmaceutical Research.

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• 5. Application of quinazoline and pyrido[3,2- d ]pyrimidine templates to design multi-targeting agents in Alzheimer's disease - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02889J [pubs.rsc.org]
• 6. Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. scispace.com [scispace.com]

Safety & Regulatory Compliance

Navigating the Disposal of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine: A Guide for Laboratory Professionals

For researchers and scientists engaged in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily realities. With these powerful tools comes the profound responsibility of ensuring safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine, a halogenated heterocyclic compound. Adherence to these procedures is not merely a matter of compliance but a cornerstone of a robust safety culture in the laboratory.

Core Principles of Disposal

The disposal of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine is governed by the overarching principle that halogenated organic compounds are classified as hazardous waste.[4] This classification dictates a disposal pathway that prevents release into the environment and neutralizes its potential hazards, typically through high-temperature incineration at a licensed facility.[5] Under no circumstances should this compound be disposed of down the drain or in regular trash.[6][7]

A critical aspect of managing this waste stream is segregation. Mixing halogenated waste with non-halogenated solvent waste significantly increases disposal costs and complexity, as the entire mixture must be treated as halogenated waste.[8][9]

Visualizing the Disposal Workflow

To ensure clarity and immediate comprehension of the disposal process, the following workflow diagram outlines the critical steps from the point of generation to final disposal.

Caption: Disposal workflow for 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine.

Step-by-Step Disposal Protocol

This protocol provides a detailed, actionable guide for the safe disposal of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine and associated contaminated materials.

Personal Protective Equipment (PPE)

Before handling any waste containing 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine, it is mandatory to wear appropriate PPE to prevent skin and eye contact, and inhalation.

• Gloves: Nitrile or other chemically resistant gloves are required.

• Eye Protection: Safety goggles or a face shield must be worn.[2]

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.[2]

Waste Segregation and Collection

Proper segregation is the most critical step in managing this chemical waste stream effectively and economically.

• Designated Container: Use a dedicated, clearly labeled hazardous waste container for "Halogenated Organic Waste."[8][9] The container must be made of a compatible material (e.g., polyethylene) and have a secure, sealable lid.[6][10]

• Labeling: The container must be labeled with the words "Hazardous Waste" and the chemical name "6-Bromo-2-methoxypyrido[3,2-d]pyrimidine" and any other halogenated compounds within the container.[11][12]

• Solid Waste: Carefully place solid 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine, along with any contaminated disposable materials such as weighing paper, pipette tips, and gloves, into the designated container. Avoid generating dust.[2]

• Liquid Waste: Solutions containing 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine should be collected in a separate, compatible, and clearly labeled "Halogenated Liquid Waste" container.

Storage in the Laboratory

Proper storage of the waste container while it is being filled is essential for maintaining a safe laboratory environment.

• Satellite Accumulation Area: Store the sealed waste container in a designated satellite accumulation area, which must be at or near the point of waste generation and under the control of the laboratory personnel.[12][13]

• Secondary Containment: It is best practice to keep the waste container within a secondary containment tray to mitigate any potential leaks or spills.

• Incompatible Materials: Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.[1]

• Container Integrity: Keep the container securely closed except when adding waste.[12] Regularly inspect the container for any signs of degradation or leakage.[12]

Arranging for Final Disposal

The final disposal of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine must be handled by professionals in accordance with all applicable regulations.

• Waste Pickup: Once the waste container is approximately 90% full, arrange for its collection through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company.[10][13]

• Regulatory Compliance: All disposal activities must comply with local, state, and federal regulations, such as those set forth by the Environmental Protection Agency (EPA) in the United States.[6][13]

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and, if necessary, evacuate.

• Assess the Spill: Determine the extent of the spill and whether it can be safely managed by laboratory personnel.

• Wear PPE: Don appropriate PPE, including respiratory protection if dust is present.

• Containment and Cleanup:

  • Solids: For solid spills, carefully sweep or scoop the material into a designated hazardous waste container, avoiding dust generation.[2]

  • Liquids: For liquid spills, use an inert absorbent material to contain and absorb the spill. Place the absorbent material into the hazardous waste container.

• Decontamination: Decontaminate the spill area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's EHS office.

Conclusion

The responsible disposal of 6-Bromo-2-methoxypyrido[3,2-d]pyrimidine is a non-negotiable aspect of laboratory safety and environmental protection. By understanding the hazardous nature of this halogenated compound and adhering to the detailed procedures for segregation, collection, storage, and disposal, researchers can ensure they are not only advancing scientific knowledge but are also upholding the highest standards of safety and regulatory compliance.

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• Ideal Response. What is bromine and what are the safe disposal and recycling methods?. [Link]

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• Vanderbilt University Medical Center.

• ResearchGate. A Novel Process for the Removal of Bromine from Styrene Polymers Containing Brominated Flame Retardant | Request PDF. [Link]

• U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• ICL-IP Terneuzen. processing bromine containing waste streams. [Link]

• Hazardous Waste Experts. Guidelines for Solvent Waste Recycling and Disposal. [Link]

• PMC. Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method. [Link]

• Springer. Barcoding drug information to recycle unwanted household pharmaceuticals: a review. [Link]

• Columbia University. Hazardous Chemical Waste Management Guidelines. [Link]

• Queensland Health. Disposal and destruction of diversion-risk medicine waste.

• Ministry for the Environment. Managing waste that may contain brominated flame retardants. [Link]

• U.S. Environmental Protection Agency. EPA HAZARDOUS WASTE CODES.
• University of Louisville.
• MedPro Disposal. Pharmaceutical Mailback Solution.

• American Chemical Society. Hazardous Waste and Disposal. [Link]

• Princeton University. Laboratory Waste Management Guidelines. [Link]

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